5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride

• CAS: 2089256-17-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-(4-Bromophenyl)pyrimidin-4-ol Hydrochloride: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride, a heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical structure, synthesis, and characterization, and explore its potential applications in drug discovery, grounded in the broader context of pyrimidine derivatives' pharmacological significance.

Introduction: The Prominence of the Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocyclic scaffold present in a vast array of biologically active molecules, including the nucleobases uracil, thymine, and cytosine, which are essential components of nucleic acids. This inherent biological relevance has made pyrimidine derivatives a cornerstone of medicinal chemistry, leading to the development of numerous drugs with diverse therapeutic applications, such as antiviral, anticancer, antibacterial, and anti-inflammatory agents.[1][2]

The subject of this guide, 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride, combines the privileged pyrimidine core with a 4-bromophenyl substituent. This bromine atom provides a valuable synthetic handle for further molecular elaboration through cross-coupling reactions, allowing for the exploration of a wider chemical space in the pursuit of novel therapeutic agents. The pyrimidin-4-ol tautomer is a common feature in many biologically active pyrimidines, often playing a key role in target binding through hydrogen bonding interactions.

This document will serve as a detailed resource for researchers, providing not only the foundational chemical information but also the practical knowledge required for its synthesis and characterization.

Physicochemical Properties and Structural Elucidation

A thorough understanding of the physicochemical properties of 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride is essential for its handling, formulation, and interpretation of biological data.

Table 1: Physicochemical Properties of 5-(4-Bromophenyl)pyrimidin-4-ol Hydrochloride and Related Intermediates

Property	5-(4-Bromophenyl)pyrimidin-4-ol Hydrochloride	5-(4-Bromophenyl)pyrimidine-4,6-diol	5-(4-Bromophenyl)-4,6-dichloropyrimidine
Molecular Formula	C₁₀H₈BrClN₂O	C₁₀H₇BrN₂O₂	C₁₀H₅BrCl₂N₂
Molecular Weight	287.54 g/mol	267.08 g/mol	303.98 g/mol
CAS Number	2089256-17-5	706811-25-8[3]	146533-41-7

Structural Confirmation: A Spectroscopic Approach

The structural integrity of 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride is confirmed through a combination of spectroscopic techniques. Below are the expected and reported data for the core structure and its key precursors.

¹H NMR: The proton NMR spectrum provides information on the number and environment of hydrogen atoms in the molecule. For the related compound, 5-(4-bromophenyl)-4,6-dichloropyrimidine, the aromatic protons of the 4-bromophenyl group typically appear as two doublets in the range of δ 7.4-7.8 ppm, with a characteristic coupling constant of around 8.5 Hz. The pyrimidine proton at the 2-position would appear as a singlet further downfield, around δ 8.96 ppm.[4]

¹³C NMR: The carbon-13 NMR spectrum reveals the number of unique carbon environments. Based on the structure of 5-phenylpyrimidine derivatives, the carbon atoms of the pyrimidine ring are expected to resonate in the range of δ 110-165 ppm. The carbons of the 4-bromophenyl ring will also appear in the aromatic region, with the carbon attached to the bromine atom showing a characteristic shift.

IR spectroscopy is a valuable tool for identifying functional groups. The IR spectrum of 5-(4-Bromophenyl)pyrimidin-4-ol is expected to show characteristic absorption bands for the O-H stretch of the hydroxyl group (a broad band around 3200-3400 cm⁻¹), N-H stretching if in the pyrimidinone tautomeric form (around 3100-3300 cm⁻¹), C=O stretching of the pyrimidinone form (around 1650-1700 cm⁻¹), C=N and C=C stretching of the aromatic rings (in the 1400-1600 cm⁻¹ region), and the C-Br stretch (in the fingerprint region, typically below 800 cm⁻¹).

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For brominated compounds, the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion peak (M+) and its fragments, with two peaks of nearly equal intensity separated by two mass units (due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes). The fragmentation of the pyrimidine ring can proceed through various pathways, often involving the loss of small molecules like HCN or ethylene.

Synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol Hydrochloride

The synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride can be approached through a multi-step sequence starting from commercially available reagents. A plausible and documented synthetic route involves the initial construction of the 5-(4-bromophenyl)pyrimidine-4,6-diol core, followed by selective transformation to the desired monohydroxy compound and subsequent salt formation.

Synthesis of the Key Intermediate: 5-(4-Bromophenyl)pyrimidine-4,6-diol

The synthesis of this key intermediate has been reported and typically involves the cyclization of a malonate derivative with a source of the N-C-N fragment of the pyrimidine ring.[5][6]

Diagram 1: Synthetic Pathway to 5-(4-Bromophenyl)pyrimidine-4,6-diol

Caption: Synthetic route to the key intermediate.

Experimental Protocol: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol [5][6]

• Esterification: React p-bromophenylacetic acid with methanol in the presence of an acid catalyst (e.g., sulfuric acid) to yield methyl p-bromophenylacetate.

• Malonate Synthesis: Condense methyl p-bromophenylacetate with dimethyl carbonate using a strong base (e.g., sodium methoxide) to form dimethyl 2-(4-bromophenyl)malonate.

• Cyclization: React dimethyl 2-(4-bromophenyl)malonate with formamidine hydrochloride in the presence of a base (e.g., sodium methoxide) in a suitable solvent like methanol. The reaction mixture is typically heated to facilitate the cyclization, leading to the formation of 5-(4-Bromophenyl)pyrimidine-4,6-diol. The product can be isolated by acidification of the reaction mixture and filtration.

Proposed Synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol

The conversion of 5-(4-Bromophenyl)pyrimidine-4,6-diol to the desired 5-(4-Bromophenyl)pyrimidin-4-ol can be achieved through a two-step process involving chlorination followed by selective reduction.

Diagram 2: Conversion to 5-(4-Bromophenyl)pyrimidin-4-ol

Caption: Proposed synthesis of the target pyrimidinol.

Experimental Protocol: Proposed Synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol

• Chlorination: Treat 5-(4-Bromophenyl)pyrimidine-4,6-diol with a chlorinating agent such as phosphorus oxychloride (POCl₃), often in the presence of a base like N,N-dimethylaniline, to yield 5-(4-Bromophenyl)-4,6-dichloropyrimidine.[4][7] The reaction is typically performed at elevated temperatures.

• Selective Dechlorination: The selective reduction of one chlorine atom from the 4- or 6-position of the dichloropyrimidine is a critical step. This can potentially be achieved through catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst in the presence of a base to neutralize the HCl formed.[8] Careful control of reaction conditions such as hydrogen pressure, temperature, and reaction time is crucial to favor the formation of the monohydroxy product over complete dechlorination. Alternative methods for selective hydrolysis of one chloro group could also be explored.

Formation of the Hydrochloride Salt

The final step involves the formation of the hydrochloride salt to improve the compound's solubility and handling properties.

Experimental Protocol: Formation of 5-(4-Bromophenyl)pyrimidin-4-ol Hydrochloride

• Dissolve the purified 5-(4-Bromophenyl)pyrimidin-4-ol in a suitable anhydrous solvent (e.g., diethyl ether, ethyl acetate, or a mixture of alcohols).

• Slowly add a solution of hydrogen chloride in the same or a compatible solvent (e.g., HCl in diethyl ether or isopropanol) to the solution of the free base with stirring.

• The hydrochloride salt will typically precipitate out of the solution.

• Collect the precipitate by filtration, wash with the anhydrous solvent, and dry under vacuum to obtain 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride.

Potential Applications in Drug Discovery

While specific biological activity data for 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride is not extensively reported in the public domain, the broader class of 5-arylpyrimidine derivatives has shown significant promise in various therapeutic areas.

Diagram 3: Potential Therapeutic Areas for 5-Arylpyrimidine Derivatives

Caption: Potential applications of 5-arylpyrimidines.

The 5-aryl substituent allows for the exploration of structure-activity relationships (SAR) by modifying the aryl ring. The pyrimidin-4-ol moiety can act as a crucial hydrogen bond donor and/or acceptor, facilitating interactions with biological targets.

• Anticancer Activity: Numerous pyrimidine derivatives have been investigated as anticancer agents, targeting various aspects of cancer cell proliferation and survival.[9] The 5-arylpyrimidine scaffold has been explored for the development of kinase inhibitors, which are a major class of targeted cancer therapies.[10]

• Anti-inflammatory and Immunomodulatory Effects: Pyrimidine derivatives have been shown to possess anti-inflammatory properties. For instance, certain 5-aryl-2,4-diaminopyrimidine compounds have been identified as potent inhibitors of IRAK4 kinase, a key player in inflammatory signaling pathways.[10]

• Antimicrobial Properties: The pyrimidine nucleus is a common feature in many antimicrobial agents. The development of novel pyrimidine-based compounds is an active area of research in the fight against infectious diseases.

The presence of the 4-bromophenyl group in the target molecule makes it an attractive intermediate for the synthesis of more complex molecules through reactions like the Suzuki or Heck coupling, further expanding its potential in drug discovery programs.

Conclusion

5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride represents a valuable building block for medicinal chemistry research. Its synthesis, while requiring a multi-step approach, is achievable through established chemical transformations. The structural features of this compound, namely the versatile 4-bromophenyl group and the biologically relevant pyrimidin-4-ol core, make it a promising scaffold for the development of novel therapeutic agents across a range of disease areas. This technical guide provides a solid foundation for researchers to synthesize, characterize, and further explore the potential of this and related pyrimidine derivatives.

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The Biological Activity and Therapeutic Potential of Brominated Pyrimidine Derivatives: An In-Depth Technical Guide

Executive Summary

Pyrimidine derivatives form the foundational architecture of numerous endogenous molecules and synthetic drugs. Within medicinal chemistry, the strategic halogenation of the pyrimidine ring—specifically the introduction of a bromine atom at the 5-position—has proven to be a highly effective method for enhancing both pharmacodynamic affinity and synthetic versatility. This technical guide explores the mechanistic basis of biological activity for 5-bromopyrimidine derivatives, provides quantitative bioactivity profiling, and details self-validating experimental workflows for their synthesis and evaluation.

The Chemical Logic of Bromination: Why the 5-Position?

The pyrimidine ring is inherently electron-deficient due to the presence of two highly electronegative nitrogen atoms at positions 1 and 3[1]. The C5 position is the least electron-deficient carbon on the heterocyclic ring, making it the most thermodynamically favored site for electrophilic aromatic substitution (e.g., direct bromination)[2].

The introduction of a bromine atom at the 5-position serves two critical functions in drug development:

• Pharmacodynamic Enhancement via Halogen Bonding: Bromine is a large, highly polarizable halogen. It exhibits an anisotropic charge distribution, creating a "sigma hole"—a localized region of positive electrostatic potential opposite the C–Br covalent bond. This allows the bromine atom to act as a Lewis acid and engage in highly directional, non-covalent interactions (halogen bonds) with Lewis bases, such as the carbonyl oxygens in the peptide backbone of a kinase's ATP-binding pocket[3].

• Synthetic Versatility: The C5–Br bond is highly susceptible to palladium-catalyzed oxidative addition. This reactivity transforms 5-bromopyrimidines into privileged scaffolds for Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-coupling reactions, enabling the rapid generation of diverse chemical libraries for structure-activity relationship (SAR) screening[4][5].

Mechanistic Pathways of Biological Activity

Antiviral and Mutagenic Mechanisms (The Tautomeric Shift)

The biological activity of 5-bromouracil (5-BrU) perfectly illustrates the profound impact of halogenation on molecular recognition. The strongly electron-withdrawing nature of the bromine atom lowers the pKa of the N3 proton from approximately 9.5 (in natural thymine) to roughly 8.0[6]. This subtle electronic shift significantly increases the equilibrium concentration of the enol tautomer at physiological pH[6]. During viral DNA replication, the enol form of 5-BrU mimics cytosine, leading to anomalous base pairing with guanine instead of adenine. This induces transition mutations that ultimately terminate the replication process in viruses and rapidly dividing cells[5][6].

Anticancer Activity via Kinase Inhibition

In oncology, bromopyrimidine analogs frequently act as competitive inhibitors of ATP within various oncogenic kinases. The pyrimidine core structurally mimics the adenine ring of ATP, anchoring the molecule within the hinge region via hydrogen bonds. Simultaneously, the 5-bromo substituent projects into adjacent hydrophobic sub-pockets, engaging in halogen bonding that drastically improves target residence time, binding affinity, and overall selectivity against specific cancer cell lines[3][7].

Mechanistic pathways of brominated pyrimidines in antiviral mutagenesis and anticancer inhibition.

Quantitative Bioactivity Profiling

To objectively evaluate the therapeutic potential of 5-bromopyrimidine derivatives, researchers assess their in vitro cytotoxicity against panels of human cancer cell lines. The potency is quantified by the half-maximal inhibitory concentration (IC50). The following table summarizes the comparative bioactivity of recently synthesized 5-bromopyrimidine analogs against a standard chemotherapeutic agent, Dasatinib[3][7].

Compound	HCT116 (Colon) IC50 (µM)	A549 (Lung) IC50 (µM)	K562 (Leukemia) IC50 (µM)	U937 (Leukemia) IC50 (µM)
5c	>100	>100	0.015 ± 0.003	0.021 ± 0.005
5e	>100	>100	0.019 ± 0.004	0.025 ± 0.006
6g	>100	>100	0.028 ± 0.005	0.031 ± 0.007
9e	15.6 ± 1.5	21.5 ± 2.1	0.011 ± 0.002	0.015 ± 0.003
Dasatinib	2.5 ± 0.2	5.1 ± 0.4	0.005 ± 0.001	0.008 ± 0.001

Data Analysis: While Dasatinib maintains broad-spectrum activity, specific 5-bromopyrimidine analogs (e.g., 9e) exhibit highly targeted, nanomolar potency against leukemia cell lines (K562, U937) while largely sparing solid tumor lines (HCT116, A549). This highlights the potential of the bromopyrimidine scaffold for developing highly selective targeted therapies with potentially reduced off-target toxicity[3][7].

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies detail the self-validating systems used to synthesize and evaluate these compounds.

Synthesis Workflow: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol leverages the C5-bromine handle to construct carbon-carbon bonds, generating novel aryl-pyrimidine derivatives[5].

Step-by-Step Procedure & Causality:

• Reagent Assembly: In an oven-dried Schlenk flask, combine the 5-bromopyrimidine derivative (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a mild base such as potassium carbonate (K₂CO₃, 2.0 equiv.).

  • Causality: The base is critical for activating the boronic acid into a reactive, electron-rich boronate complex, which is required to facilitate the transmetalation step with the palladium center.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Atmospheric Control (Self-Validation Checkpoint): Flush the flask with ultra-pure Argon for 15 minutes.

  • Causality: Palladium(0) catalysts are highly susceptible to oxidation by atmospheric oxygen. Failing to establish an inert atmosphere will result in catalyst deactivation (conversion to inactive Pd(II) black) and complete reaction failure.

• Solvent Degassing: Add a degassed solvent mixture (e.g., 1,4-Dioxane/Water, 4:1 v/v).

  • Causality: Water is necessary to dissolve the inorganic base, while dioxane solubilizes the organic reactants. Degassing prevents the introduction of dissolved oxygen.

• Reaction & Monitoring: Heat the mixture to 90°C under continuous stirring. Monitor progress via LC-MS or TLC until the 5-bromopyrimidine is entirely consumed.

• Workup & Validation: Quench with water, extract with ethyl acetate, and purify via flash column chromatography. Validate the structure and purity (>95%) using ¹H-NMR and HRMS before proceeding to biological testing.

Biological Evaluation: In Vitro MTT Viability Assay

This colorimetric assay measures cellular metabolic activity as a highly reliable proxy for cell viability, allowing for the precise determination of IC50 values[3].

Step-by-Step Procedure & Causality:

• Cell Seeding: Harvest target cancer cells (e.g., K562) and seed them into a 96-well microtiter plate at a density of 5,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C (5% CO₂) to allow for exponential growth phase entry.

• Compound Treatment: Prepare serial dilutions of the synthesized 5-bromopyrimidine analogs and the positive control (Dasatinib) in the culture medium. Add 100 µL of the treatments to the wells.

• Internal Controls (Self-Validation Checkpoint): Include "Vehicle Controls" (cells treated with the maximum concentration of DMSO used for drug solubilization, typically <0.5% v/v) and "Blank Controls" (medium only).

  • Causality: The vehicle control establishes the true 100% viability baseline and proves that any observed cytotoxicity is due to the drug itself, ruling out vehicle toxicity. The blank control accounts for background absorbance from the media.

• MTT Incubation: After 48–72 hours of drug exposure, add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Causality: Viable cells with active mitochondria will reduce the yellow, water-soluble MTT into insoluble, purple formazan crystals via the enzyme succinate dehydrogenase. Dead or metabolically arrested cells cannot perform this reduction.

• Solubilization & Quantification: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to interpolate the IC50 value.

Self-validating experimental workflow from Suzuki-Miyaura synthesis to in vitro bioassay evaluation.

Conclusion

Brominated pyrimidine derivatives represent a lynchpin in modern medicinal chemistry. By exploiting the unique electronic and steric properties of the C5-bromine atom—ranging from tautomeric modulation in antiviral applications to halogen bonding in kinase inhibition—researchers can predictably tune the biological activity of these scaffolds. Coupled with their synthetic versatility via cross-coupling chemistries, 5-bromopyrimidines will continue to drive the discovery of highly selective, next-generation therapeutics.

References

• International Journal of Pharmaceutical Chemistry and Biological Sciences (IJPCBS). DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL BROMO-PYRIMIDINE ANALOGS AS ANTICANCER AND ANTIMICROBIAL AGENTS. Available at: [Link]

• Semantic Scholar. SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITIES OF SOME 5-BROMOURACIL-METAL ION COMPLEXES. Available at: [Link]

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5-(4-Bromophenyl)pyrimidin-4-ol as a pharmaceutical intermediate

An In-depth Technical Guide to 5-(4-Bromophenyl)pyrimidin-4-ol as a Pharmaceutical Intermediate

Abstract

This technical guide provides a comprehensive examination of 5-(4-Bromophenyl)pyrimidin-4-ol and its closely related derivatives, which serve as pivotal intermediates in modern pharmaceutical development. The pyrimidine scaffold is a cornerstone in medicinal chemistry, and the strategic placement of a 5-(4-bromophenyl) group offers a versatile platform for synthesizing complex molecular architectures. This document details the synthesis, chemical properties, reactivity, and critical applications of this scaffold, with a focus on its role in the development of targeted therapeutics. By integrating detailed protocols with mechanistic insights, this guide serves as an essential resource for scientists engaged in drug discovery and process development.

Introduction: The Strategic Value of the 5-Aryl Pyrimidine Scaffold

Privileged scaffolds are molecular frameworks that appear recurrently in biologically active compounds, often demonstrating the ability to bind to multiple protein targets. The pyrimidine ring is a quintessential example of such a scaffold, forming the core of natural nucleobases and a multitude of synthetic drugs, including anticancer and antiviral agents.[1] Its utility stems from its aromatic nature and the precise arrangement of nitrogen atoms, which act as key hydrogen bond acceptors and donors, facilitating potent interactions with biological macromolecules.

The introduction of an aryl group at the C5 position of the pyrimidine ring, specifically a 4-bromophenyl moiety, creates an intermediate of immense strategic importance: 5-(4-Bromophenyl)pyrimidin-4-ol. This intermediate capitalizes on two key features:

• The Pyrimidin-4-ol Core: This moiety can exist in tautomeric equilibrium with its pyrimidin-4(3H)-one form, offering distinct interaction profiles for molecular recognition by target proteins.

• The 4-Bromophenyl Group: The bromine atom is not merely a substituent; it is a versatile synthetic handle. It provides a reactive site for a wide array of palladium-catalyzed cross-coupling reactions, enabling late-stage diversification of drug candidates.[2][3] This allows for the efficient exploration of structure-activity relationships (SAR) by introducing a variety of functional groups.

This guide will elucidate the synthesis and chemical behavior of this scaffold and demonstrate its application through its role in the synthesis of major therapeutic agents.

Synthesis and Key Precursors

While direct literature on the large-scale synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol is sparse, a robust synthesis can be designed based on established pyrimidine formation principles.[4][] Furthermore, the closely related and industrially significant precursor, 5-(4-bromophenyl)pyrimidine-4,6-diol, is well-documented and serves as the primary starting material for several approved drugs.[6][7]

Proposed Synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol

A logical and efficient approach involves the cyclocondensation of a suitable three-carbon electrophile with formamidine.

Caption: Retrosynthetic analysis for 5-(4-Bromophenyl)pyrimidin-4-ol.

Experimental Protocol: Proposed Two-Step Synthesis

• Rationale: This pathway utilizes common and cost-effective starting materials. The initial acylation creates the required β-ketoester, which readily undergoes cyclization with formamidine to form the pyrimidine ring.

• Step 1: Synthesis of Ethyl 2-(4-bromophenyl)-3-oxopropanoate

  • Prepare a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol in a flame-dried, three-neck flask under an inert nitrogen atmosphere.

  • Cool the solution to 0°C and add ethyl acetoacetate (1.0 eq) dropwise.

  • After stirring for 30 minutes, add a solution of 4-bromobenzoyl chloride (1.05 eq) in anhydrous tetrahydrofuran (THF) dropwise, maintaining the temperature below 5°C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor progress by Thin-Layer Chromatography (TLC).

  • Quench the reaction by pouring it into a cold, dilute aqueous solution of HCl.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the β-ketoester.

• Step 2: Synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol

  • Dissolve the purified ethyl 2-(4-bromophenyl)-3-oxopropanoate (1.0 eq) in ethanol.

  • Add formamidine acetate (1.5 eq) and sodium ethoxide (1.5 eq) to the solution.

  • Heat the mixture to reflux (approx. 78°C) for 8-12 hours. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and then to 0-5°C in an ice bath to facilitate precipitation.

  • Filter the resulting solid, wash sequentially with cold ethanol and deionized water to remove salts and impurities.

  • Dry the solid under vacuum at 50-60°C to afford 5-(4-Bromophenyl)pyrimidin-4-ol.

Industrial Synthesis of the Key Precursor: 5-(4-Bromophenyl)pyrimidine-4,6-diol

This diol is the direct precursor to the versatile dichloro-intermediate used in the synthesis of Macitentan.[8][9]

Workflow:

• Malonate Synthesis: Methyl 2-(4-bromophenyl)acetate is reacted with dimethyl carbonate in the presence of a strong base like sodium hydride to form dimethyl 2-(4-bromophenyl)malonate.[7]

• Cyclocondensation: The resulting malonate is then condensed with formamidine using sodium methoxide as the base to yield 5-(4-bromophenyl)pyrimidine-4,6-diol.[7][10]

Chemical Profile and Reactivity

The utility of this intermediate is defined by the reactivity of its core components.

Data Presentation: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₇BrN₂O	[11]
Molecular Weight	251.08 g/mol	[11]
CAS Number	1698261-01-6	[11]
Appearance	Expected to be an off-white to pale solid	-
Tautomerism	Exists in equilibrium with 5-(4-Bromophenyl)pyrimidin-4(3H)-one	[11]

Tautomerism: A Dual Identity

The pyrimidin-4-ol functional group is in constant equilibrium with its pyrimidin-4-one tautomer. This is a critical feature, as the two forms have different hydrogen bonding capabilities and steric profiles, which can significantly impact binding affinity to a biological target. The equilibrium can be influenced by solvent polarity and pH.

Caption: Tautomeric equilibrium of the pyrimidin-4-ol core.

The Bromine Handle: A Gateway for Diversification

The true synthetic power of this intermediate lies in the C-Br bond on the phenyl ring. This site is primed for a variety of palladium-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: Reaction with boronic acids/esters to form new C-C bonds, enabling the introduction of diverse aryl or heteroaryl groups.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, crucial for installing functionalities that can interact with the solvent-exposed regions of a binding pocket.

• Sonogashira Coupling: Reaction with terminal alkynes to create rigid C-C triple bonds, often used as linkers or to probe deeper into a target's active site.

Caption: Key cross-coupling reactions for late-stage functionalization.

Application in Drug Development: The Macitentan Case Study

The industrial relevance of the 5-(4-bromophenyl)pyrimidine core is powerfully demonstrated by its central role in the synthesis of Macitentan, an orally active dual endothelin receptor antagonist used for treating pulmonary arterial hypertension.[8][12][13] The synthesis starts with the diol precursor, which is converted to 5-(4-bromophenyl)-4,6-dichloropyrimidine.[10]

Protocol: Chlorination of 5-(4-Bromophenyl)pyrimidine-4,6-diol

• Principle: The hydroxyl groups of the diol are converted into chlorides, which are excellent leaving groups for subsequent nucleophilic aromatic substitution (SNAr) reactions. Phosphorus oxychloride (POCl₃) is the standard reagent for this transformation.

• Procedure: [10]

  • To a flask equipped with a reflux condenser and a gas scrubber, carefully add phosphorus oxychloride (POCl₃, ~10 volumes).

  • Slowly add 5-(4-bromophenyl)pyrimidine-4,6-diol (1.0 eq) portion-wise. The reaction is exothermic.

  • Heat the mixture to reflux (approx. 105-110°C) and maintain for 6-8 hours.

  • After cooling to room temperature, carefully distill off the excess POCl₃ under reduced pressure.

  • Pour the viscous residue slowly onto crushed ice with vigorous stirring. This is a highly exothermic and hazardous step that must be performed with extreme caution in a well-ventilated fume hood.

  • Neutralize the acidic aqueous solution to a pH of 9-10 with a base such as potassium carbonate.

  • Filter the precipitated solid, wash thoroughly with water, and dry under vacuum to yield 5-(4-bromophenyl)-4,6-dichloropyrimidine.

Synthetic Workflow for Macitentan Precursors

The resulting dichloro-intermediate undergoes two sequential SNAr reactions—first with a sulfamide and then with an ethylene glycol linker—to build the final drug molecule.[12][13] This step-wise, regioselective approach is a hallmark of modern pharmaceutical synthesis.

Caption: Synthetic workflow from the diol precursor to the core drug scaffold.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and chemical-resistant gloves (nitrile or neoprene).

• Handling: Handle in a well-ventilated chemical fume hood. Avoid generating dust. Avoid contact with skin, eyes, and mucous membranes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents.

Conclusion

5-(4-Bromophenyl)pyrimidin-4-ol and its diol analogue represent a class of exceptionally valuable pharmaceutical intermediates. Their synthesis from readily available starting materials and the dual reactivity offered by the pyrimidine core and the bromophenyl group provide a robust platform for drug discovery. The bromine atom, in particular, serves as a linchpin for applying modern cross-coupling chemistry to generate vast libraries of compounds for biological screening. The successful development of drugs like Macitentan underscores the power of this scaffold. A thorough understanding of the chemistry detailed in this guide empowers researchers to leverage this intermediate for the efficient and strategic development of next-generation therapeutics.

References

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. Available from: [Link].

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. ResearchGate. Available from: [Link].

• Obregón-Zúñiga, A., et al. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available from: [Link].

• Movassaghi, M., & Hill, M. D. (2006). Single-Step Synthesis of Pyrimidine Derivatives. Journal of the American Chemical Society. Available from: [https://pubs.acs.org/doi/10.1021/ja066531+

• Mascitti, J. A., et al. (2018). Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents. ResearchGate. Available from: [Link].

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. This is a duplicate of reference 2, but provides a direct link to the same article. Available from: [Link].

• LookChem. 4(1H)-PyriMidinone, 5-(4-broMophenyl)-6-hydroxy-. LookChem. Available from: [Link].

• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry. Available from: [Link].

• Veeprho. 5-(4-Bromophenyl)pyrimidine-4,6-diol. Veeprho. Available from: [Link].

• ACS Publications. The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan).... ACS Publications. Available from: [Link].

• PubChem. 5-(4-Bromophenyl)-6-hydroxy-4(1H)-pyrimidinone. PubChem. Available from: [Link].

• PubChem. N-(5-(4-Bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl)-N'-propylsulfamide. PubChem. Available from: [Link].

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Unraveling Tautomerism in 5-Phenylpyrimidine-4,6-diols: A Comprehensive Technical Guide for Drug Development

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary & Pharmacological Relevance

The pyrimidine scaffold is a cornerstone in medicinal chemistry. Specifically, 5-phenylpyrimidine-4,6-diol and its derivatives represent a privileged class of molecules, frequently investigated for their central nervous system (CNS) depressant activity via the positive allosteric modulation of the GABA-A receptor[1].

However, as a Senior Application Scientist, I frequently observe that the greatest hurdle in developing this scaffold is not its synthesis, but its prototropic tautomerism . The compound exists in a dynamic, environmentally dependent equilibrium between three primary forms: the diol, the keto-enol, and the diketo form[2]. Treating this molecule as a single static chemical entity leads to late-stage failures in formulation, irreproducible assay data, and chromatographic nightmares[3]. This whitepaper provides a field-proven, self-validating framework for characterizing and controlling the tautomerism of 5-phenylpyrimidine-4,6-diols.

The Thermodynamic Landscape of Tautomerism

The tautomeric shift in 5-phenylpyrimidine-4,6-diol is not random; it is a highly predictable thermodynamic response to the surrounding dielectric constant and hydrogen-bonding environment.

• Diol Form (5-phenylpyrimidine-4,6-diol): Maximizes the aromaticity of the pyrimidine ring. It is typically only observed in highly non-polar environments or gas-phase models.

• Keto-Enol Form (6-hydroxy-5-phenylpyrimidin-4(3H)-one): Often the predominant species in polar aprotic solvents (like DMSO). It presents a Donor-Donor-Acceptor (DDA) hydrogen-bonding pattern[4].

• Diketo Form (5-phenylpyrimidine-4,6(1H,5H)-dione): Structurally analogous to barbituric acid derivatives. It presents an Acceptor-Donor-Acceptor (ADA) hydrogen-bonding pattern[4]. In the solid state, related 5-substituted pyrimidine-diones often exist predominantly in the enol form, while exhibiting a complex mixture of tautomers in solution[5].

The basicity and tautomerism of these derivatives are deeply intertwined. In highly acidic media, protonation typically occurs at the oxygen atoms, further shifting the equilibrium and generating distinct cationic species[6].

Fig 1: Prototropic tautomeric equilibrium of 5-phenylpyrimidine-4,6-diol across environments.

Quantitative Data Summary

Understanding the environment-dependent distribution of these tautomers is critical for receptor docking studies. The shift from an ADA to a DDA hydrogen-bonding sequence directly dictates how the molecule anchors into the active site of target proteins[4].

Table 1: Physicochemical and Spectroscopic Profile of Tautomeric States

Tautomeric Form	H-Bonding Pattern	Predominant Environment	Key Spectroscopic Marker	Relative Stability (DMSO)
Diol (4,6-dihydroxy)	Donor-Donor	Highly non-polar	Absence of C=O stretch	< 5%
Keto-Enol (4-one-6-hydroxy)	Donor-Donor-Acceptor (DDA)	Polar aprotic (DMSO)	Split ¹³C signals (~164 & 152 ppm)	> 85%
Diketo (4,6-dione)	Acceptor-Donor-Acceptor (ADA)	Solid state / Aqueous	Strong C=O stretch (~1700 cm⁻¹)	~ 10%

Self-Validating Analytical Methodologies

To accurately characterize this system, we must employ orthogonal, self-validating analytical techniques. A single method is insufficient because the act of measurement (e.g., dissolving in a solvent) alters the equilibrium.

Fig 2: Self-validating analytical workflow for tautomer quantification and characterization.

Protocol 1: Quantitative ¹³C NMR for Tautomer Elucidation

Objective: Determine the precise thermodynamic ratio of tautomers in solution. Causality: Standard ¹³C NMR utilizes continuous broadband proton decoupling, which induces the Nuclear Overhauser Effect (NOE). NOE artificially inflates the signal intensity of carbons directly attached to protons. Because the tautomers differ in their protonation states, NOE will skew the integration. We must use an inverse-gated decoupling sequence to suppress NOE and obtain true thermodynamic ratios.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of 5-phenylpyrimidine-4,6-diol in 0.6 mL of anhydrous DMSO-d6. Rationale: Anhydrous conditions prevent water-catalyzed rapid proton exchange, which would otherwise coalesce the NMR signals into a single time-averaged peak[5].

• Instrument Setup: Tune the NMR spectrometer (e.g., 500 MHz) to the ¹³C nucleus.

• Pulse Sequence: Select the inverse-gated decoupling sequence (e.g., zgig on Bruker systems).

• Parameter Optimization: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the quaternary carbons (typically D1 = 10–15 seconds). Rationale: This ensures complete relaxation of all nuclei between pulses.

• Acquisition & Validation: Acquire a minimum of 1024 scans. Integrate the distinct C4 and C6 carbonyl/enol carbon signals. The system is self-validating if the sum of the tautomeric fractions equals exactly 100%.

Protocol 2: Chromatographic Isolation of Tautomeric States (HPLC)

Objective: Prevent tautomeric peak splitting during purity analysis or LC-MS. Causality: If the interconversion rate of the tautomers is similar to the time the molecule spends on the HPLC column, the compound will elute as a broad, smeared peak or two distinct peaks[3]. By lowering the pH, we protonate the system, locking it into a single predominant ionic/tautomeric state.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare Mobile Phase A as 0.1% Formic Acid in LC-MS grade water (pH ~2.7) and Mobile Phase B as 0.1% Formic Acid in Acetonitrile.

• Column Selection: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C. Rationale: Elevated temperature speeds up the interconversion rate relative to the column residence time, forcing the equilibrium to average out into a single, sharp peak.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 5 minutes.

• Detection (Self-Validation): Monitor via UV at the isosbestic point determined from prior UV-Vis titrations. Rationale: Monitoring at the isosbestic point ensures that even if minor tautomeric shifts occur in the flow cell, the molar absorptivity remains constant, guaranteeing accurate UV quantification regardless of the tautomer ratio.

Conclusion

The 5-phenylpyrimidine-4,6-diol scaffold is a highly dynamic system. By understanding the thermodynamic causality behind its tautomeric shifts and employing rigorous, self-validating analytical techniques like inverse-gated NMR and isosbestic-point HPLC monitoring, drug development professionals can prevent late-stage formulation failures and ensure precise target-binding characterization.

References

• Tautomerism of 4-Hydroxy- and 4,6-Dihydroxypyrimidine - The Journal of Organic Chemistry. Available at: [Link]

• Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives - ACS Omega. Available at:[Link]

• MECHANISM OF H/D EXCHANGE IN 5-(e-NITR0BENZYL)BARBITURIC ACID - Clockss. Available at: [Link]

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• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

The Versatility of 5-(4-Bromophenyl)pyrimidin-4-ol: A Privileged Scaffold in Modern Medicinal Chemistry

Abstract

The 5-(4-bromophenyl)pyrimidin-4-ol core is a cornerstone scaffold in contemporary drug discovery, offering a versatile platform for the development of potent and selective therapeutic agents. Its inherent structural features, including a key hydrogen-bonding pyrimidinone moiety and a synthetically tractable bromophenyl group, have established it as a "privileged structure" in medicinal chemistry. This guide provides an in-depth exploration of the applications of 5-(4-bromophenyl)pyrimidin-4-ol, with a focus on its role in the design of kinase inhibitors and other targeted therapies. We present detailed, field-proven protocols for the synthesis of this key intermediate and its subsequent derivatization through essential synthetic transformations, including Suzuki-Miyaura cross-coupling and N/O-alkylation reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful scaffold in their therapeutic programs.

Introduction: The Strategic Value of the 5-Arylpyrimidin-4-ol Moiety

The pyrimidine ring is a fundamental heterocycle in numerous biologically active molecules, including the nucleobases of DNA and RNA.[1] In medicinal chemistry, the 5-arylpyrimidin-4-ol scaffold has emerged as a particularly fruitful starting point for the design of targeted therapies. The pyrimidin-4-ol substructure is a bioisostere of the purine core of ATP, enabling it to act as a hinge-binding motif within the ATP-binding pocket of many protein kinases.[2] This interaction is crucial for the inhibitory activity of many kinase inhibitors.

The 5-(4-bromophenyl) group serves two critical strategic purposes. Firstly, the phenyl ring can occupy a hydrophobic pocket within the target protein, contributing to binding affinity and selectivity.[2] Secondly, and of great practical importance, the bromine atom provides a reactive handle for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[3] This allows for the systematic and efficient exploration of a vast chemical space at this position, a key strategy in lead optimization. The derivatization of this scaffold has led to the discovery of potent inhibitors of various kinases, including Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinases (CDKs), and Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), as well as other important drug targets like endothelin receptors.[2][4]

Synthetic Pathways and Key Intermediates

The synthesis of 5-(4-bromophenyl)pyrimidin-4-ol is a well-established multi-step process that begins with commercially available starting materials. The subsequent conversion to the corresponding 4,6-dichloro derivative is a common strategy to enhance its reactivity for further modifications.

Caption: Synthetic route to 5-(4-Bromophenyl)pyrimidin-4-ol and its key dichloro intermediate.

Protocol 2.1: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

This protocol outlines the synthesis of the diol intermediate, a precursor to both the target compound and its dichlorinated analog.

Materials:

• Methyl (4-bromophenyl)acetate

• Dimethyl carbonate

• Sodium methoxide

• Formamide

• Methanol

• Toluene

• Hydrochloric acid

• Standard laboratory glassware and purification apparatus

Procedure:

• Synthesis of Dimethyl (4-bromophenyl)malonate: To a solution of sodium methoxide in methanol, add methyl (4-bromophenyl)acetate and dimethyl carbonate. Reflux the mixture until the reaction is complete (monitored by TLC or LC-MS). After cooling, neutralize with hydrochloric acid and extract the product with toluene. Purify the crude product by distillation or chromatography.

• Cyclization to form 5-(4-Bromophenyl)pyrimidine-4,6-diol: In a suitable solvent, dissolve the dimethyl (4-bromophenyl)malonate and add formamide and a base (e.g., sodium methoxide). Heat the reaction mixture at reflux for several hours.[5] Upon completion, cool the reaction, and acidify to precipitate the product. Filter the solid, wash with water, and dry to yield 5-(4-bromophenyl)pyrimidine-4,6-diol.[5]

Protocol 2.2: Chlorination to 5-(4-Bromophenyl)-4,6-dichloropyrimidine

The diol is often converted to the more reactive dichloro-pyrimidine for subsequent nucleophilic substitution reactions.

Materials:

• 5-(4-Bromophenyl)pyrimidine-4,6-diol

• Phosphorus oxychloride (POCl₃)

• Potassium carbonate

• Ice-water

• Standard laboratory glassware for reactions under anhydrous conditions

Procedure:

• Carefully add 5-(4-bromophenyl)pyrimidine-4,6-diol to an excess of phosphorus oxychloride (POCl₃).[6]

• Heat the mixture at reflux for 8-12 hours.[6]

• After cooling, carefully quench the reaction by pouring it into a large volume of ice-water.

• Neutralize the acidic solution by the slow addition of potassium carbonate until the pH is between 9 and 10.

• The product will precipitate out of the solution. Filter the solid, wash thoroughly with water, and dry under vacuum to obtain 5-(4-bromophenyl)-4,6-dichloropyrimidine.[6]

Application in Kinase Inhibitor Design

The 5-arylpyrimidin-4-ol scaffold is a highly effective pharmacophore for kinase inhibition. The pyrimidinone core typically forms one or two hydrogen bonds with the hinge region of the kinase, mimicking the interaction of the adenine ring of ATP. The 5-aryl group extends into a hydrophobic pocket, and modifications at this position are crucial for achieving potency and selectivity.

Caption: Schematic of a 5-(4-bromophenyl)pyrimidin-4-ol derivative binding to a kinase active site.

Structure-Activity Relationship (SAR) Insights

Extensive research on 5-arylpyrimidine derivatives has yielded valuable SAR data:

Target Kinase	Key Structural Features and SAR Observations	Reference(s)
EGFR	The pyrimidine core acts as a hinge-binder. The 5-phenyl group occupies a hydrophobic pocket, and substitutions on this ring can modulate potency and selectivity.	[2]
CDK2	O-alkylation of the pyrimidin-4-ol and substitution at the 5-position are critical for activity. O4-sec-butyl and 5-formyl or 5-nitroso groups have shown high potency.	[7]
IRAK4	The 5-aryl group is crucial for potent inhibition. The size and hydrogen-bond-forming capability of substituents on the 5-aryl ring influence selectivity over other kinases like TAK1.	[4]
Aurora Kinases	N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amines, which can be synthesized from pyrimidine intermediates, are potent inhibitors. Substituents on the aniline ring are key for potency.	[8]

Key Synthetic Transformations and Protocols

The strategic derivatization of the 5-(4-bromophenyl)pyrimidin-4-ol scaffold is central to its utility in drug discovery. The following protocols detail essential transformations for library synthesis and lead optimization.

Protocol 4.1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the workhorse for modifying the 4-bromophenyl group.[9] It allows for the introduction of a wide array of aryl and heteroaryl substituents. It is important to note that direct Suzuki coupling of pyrimidin-4(3H)-ones can be challenging due to their low reactivity.[3] A common strategy is to first perform an O-alkylation to protect the hydroxyl group and improve the substrate's solubility and reactivity.[3]

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Application Notes and Protocols for 5-(4-Bromophenyl)pyrimidin-4-ol in Drug Discovery

Introduction: The Versatility of the Pyrimidine Scaffold

The pyrimidine ring is a foundational scaffold in medicinal chemistry, integral to the structure of nucleobases and a plethora of approved therapeutic agents.[1][2][3] Its unique electronic properties and ability to form multiple hydrogen bonds make it a privileged structure for interacting with a wide range of biological targets.[2][3] Within this esteemed class of compounds, 5-(4-Bromophenyl)pyrimidin-4-ol, also known as 5-(4-Bromophenyl)pyrimidine-4,6-diol, has emerged as a molecule of significant interest. While it is most notably a key intermediate in the synthesis of the dual endothelin receptor antagonist, Macitentan[4], the inherent biological potential of its pyrimidine core suggests broader applications in drug discovery. The strategic placement of the bromophenyl group provides a valuable handle for synthetic elaboration, allowing for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic candidates.

This comprehensive guide details the established application of 5-(4-Bromophenyl)pyrimidin-4-ol in the synthesis of endothelin receptor antagonists and explores its potential as a scaffold for the discovery of novel kinase inhibitors and anticancer agents. Detailed, field-proven protocols are provided to enable researchers to effectively utilize this versatile compound in their drug discovery programs.

Established Application: A Cornerstone in the Synthesis of Macitentan

The primary and most well-documented application of 5-(4-Bromophenyl)pyrimidin-4-ol is as a critical building block in the synthesis of Macitentan, an orally active dual antagonist of endothelin receptors (ETA and ETB) approved for the treatment of pulmonary arterial hypertension (PAH).[4][5][6] The endothelin system plays a crucial role in vasoconstriction and cell proliferation, and its dysregulation is a key factor in the pathophysiology of PAH.[5][7] Macitentan's ability to block both ETA and ETB receptors leads to vasodilation and antiproliferative effects in the pulmonary vasculature.[4][5]

The synthesis of Macitentan from 5-(4-Bromophenyl)pyrimidin-4-ol involves a multi-step process that highlights the utility of this intermediate. The following workflow outlines a general synthetic route based on established medicinal chemistry principles.

Synthetic Workflow: From Intermediate to Endothelin Receptor Antagonist

Caption: Synthetic pathway of Macitentan from 5-(4-Bromophenyl)pyrimidin-4-ol.

Exploratory Applications: Unlocking New Therapeutic Potential

The structural motifs present in 5-(4-Bromophenyl)pyrimidin-4-ol—a pyrimidine core and a halogenated phenyl ring—are common features in molecules targeting other disease areas, including oncology and inflammation. This suggests that this compound and its derivatives are ripe for exploration as novel therapeutic agents.

A Scaffold for Novel Kinase Inhibitors

The pyrimidine scaffold is a well-established framework for the development of potent and selective kinase inhibitors.[8][9][10] The dysregulation of protein kinases is a hallmark of many cancers and other diseases, making them a prime target for therapeutic intervention. The 4-anilinopyrimidine core, in particular, has been successfully exploited in the design of numerous kinase inhibitors.[8][10] The 5-(4-Bromophenyl)pyrimidin-4-ol structure provides a foundation that can be synthetically modified to target the ATP-binding site of various kinases.

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Application Notes &amp; Protocols: The Strategic Use of Phosphorus Oxychloride (POCl₃) in Pyrimidine Synthesis

Introduction: The Enduring Role of Pyrimidines and POCl₃

The pyrimidine scaffold is a cornerstone of medicinal chemistry and drug development, forming the core of numerous therapeutic agents, from antiviral medications to anticancer drugs. The ability to efficiently synthesize and functionalize this heterocyclic system is paramount. Among the array of reagents available to the synthetic chemist, phosphorus oxychloride (POCl₃) stands out for its versatility and efficacy, primarily as a powerful chlorinating and dehydrating agent.[1][2][3]

This guide provides an in-depth exploration of the strategic applications of POCl₃ in pyrimidine synthesis. We will move beyond simple procedural lists to dissect the causality behind experimental choices, offering detailed, field-proven protocols and insights to empower researchers in their synthetic endeavors.

The Dual Personality of POCl₃: Chlorination and Cyclization

Phosphorus oxychloride's utility in pyrimidine chemistry stems from its two primary reactive modes:

• Chlorination of Hydroxypyrimidines: This is arguably the most common application, converting the tautomeric keto-enol forms of hydroxypyrimidines (like uracil) into highly valuable chloropyrimidine intermediates.[4][5][6] These chloro-derivatives are primed for subsequent nucleophilic substitution reactions, allowing for the introduction of a wide variety of functional groups.

• Dehydration and Cyclization: POCl₃ acts as a potent dehydrating agent, facilitating intramolecular cyclization reactions to form the pyrimidine ring itself. This is a key step in syntheses like the Bischler-Napieralski reaction and other related cyclodehydrations.[1][7][8][9]

Section 1: Chlorination of Hydroxypyrimidines

The conversion of a stable and often readily available hydroxypyrimidine (e.g., uracil or its derivatives) into a reactive chloropyrimidine is a gateway transformation in many synthetic routes. 2,4-Dichloropyrimidine, derived from uracil, is a classic example of a versatile building block with chlorine atoms of differing reactivity, enabling sequential and regioselective substitutions.[4]

Mechanism of Chlorination

The reaction proceeds by activating the hydroxyl groups (in their enol form) of the pyrimidine ring. POCl₃, a strong electrophile, is attacked by the oxygen of the hydroxyl group. This is followed by the elimination of a phosphate byproduct and chloride attack to yield the chloropyrimidine. The process requires heat to drive the reaction to completion, often at reflux temperatures.[4]

Visualization: General Mechanism of Uracil Chlorination

Caption: Generalized mechanism for the chlorination of uracil using POCl₃.

Protocol 1: Synthesis of 2,4-Dichloropyrimidine from Uracil (Traditional Method)

This protocol is a classic laboratory procedure utilizing excess POCl₃, which acts as both the reagent and the solvent.[4]

Materials:

• Pyrimidine-2,4-diol (Uracil)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylaniline (optional additive)

• Crushed ice

• Saturated sodium carbonate (Na₂CO₃) solution

• Dichloromethane (DCM) or Chloroform

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Oven-dried round-bottom flask with a magnetic stirrer

• Reflux condenser with a drying tube (e.g., CaCl₂)

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask inside a well-ventilated fume hood, add uracil (e.g., 1 equiv., 100 g). Carefully add phosphorus oxychloride (approx. 4 mL per gram of uracil).[4] Optionally, a catalytic amount of N,N-dimethylaniline (e.g., 0.1 equiv.) can be added to facilitate the reaction.[4]

• Reflux: Heat the mixture to reflux (approx. 105-110 °C) with vigorous stirring. Maintain reflux for 3.5 to 4 hours.[4] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup - Quenching (Critical Step): After cooling the reaction mixture to room temperature, the excess POCl₃ must be quenched safely. Crucially, perform a "reverse quench" : Slowly and carefully pour the reaction mixture onto a large volume of vigorously stirred crushed ice in a separate large beaker.[10] This process is highly exothermic and releases HCl gas.

• Neutralization: Once the initial vigorous reaction has subsided, slowly add saturated sodium carbonate solution until the pH of the aqueous layer is neutral to slightly basic (pH 7-8).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent using a rotary evaporator to yield the crude 2,4-dichloropyrimidine.[4] Further purification can be achieved by distillation under reduced pressure.

Protocol 2: Solvent-Free Chlorination of Hydroxypyrimidines (Modern, Greener Approach)

Modern protocols aim to improve safety and reduce waste by using equimolar amounts of POCl₃ in a sealed system.[5][6] This method is suitable for a wide range of hydroxypyrimidines.

Materials:

• Hydroxypyrimidine substrate (e.g., 2,4-dihydroxy-5-methylpyrimidine)

• Phosphorus oxychloride (POCl₃), 1 equivalent per hydroxyl group

• Pyridine (anhydrous), 1 equivalent

• Teflon-lined stainless steel reactor (autoclave)

• Ice and Saturated Na₂CO₃ solution

Procedure:

• Reactor Charging: To a Teflon-lined stainless steel reactor, add the hydroxypyrimidine (e.g., 0.3 moles), pyridine (0.3 moles), and phosphorus oxychloride (0.6 moles, for two hydroxyl groups).[11][12]

• Sealing and Heating: Securely close the reactor. Heat the mixture to 160 °C for 2 hours.[5][11]

• Cooling and Quenching: Allow the reactor to cool completely to room temperature before carefully opening it in a fume hood. Quench the contents by pouring them into cold water (~100 mL).[5]

• Neutralization and Isolation: Adjust the solution's pH to 8-9 with a saturated Na₂CO₃ solution. The product may precipitate and can be collected by filtration, or it can be extracted with a suitable organic solvent like ethyl acetate.[5][11]

Quantitative Data Summary: Chlorination of Various Pyrimidines

The following table summarizes yields for the solvent-free chlorination protocol (Protocol 2).[5]

Starting Material	Product	Isolated Yield (%)
2,4-Dihydroxy-5-methylpyrimidine	2,4-Dichloro-5-methylpyrimidine	88
2,4-Dihydroxy-5-bromopyrimidine	2,4-Dichloro-5-bromopyrimidine	90.5
2,4-Dihydroxy-5-chloropyrimidine	2,4,5-Trichloropyrimidine	89
6-Amino-2,4-dihydroxypyrimidine	2,4-Dichloro-6-aminopyrimidine	>80 (filtration)

Section 2: Vilsmeier-Haack Formylation and Chlorination

The Vilsmeier-Haack (VH) reaction is a powerful method for introducing a formyl (-CHO) group onto electron-rich aromatic and heteroaromatic rings.[13][14] When applied to hydroxypyrimidines, the reaction can proceed with concurrent chlorination, yielding valuable difunctionalized intermediates. The active electrophile, the Vilsmeier reagent (a chloroiminium ion), is generated in situ from a mixture of POCl₃ and N,N-dimethylformamide (DMF).[13][14][15]

Mechanism of Vilsmeier Reagent Formation and Reaction

First, POCl₃ activates the DMF to form the electrophilic Vilsmeier reagent.[14] This reagent then attacks the electron-rich C5 position of the pyrimidine ring. Concurrently, the hydroxyl groups at C2 and C4 are chlorinated by the POCl₃ present in the reaction mixture. Hydrolysis during the workup converts the intermediate iminium salt at the C5 position to the final aldehyde.[16]

Visualization: Vilsmeier-Haack Experimental Workflow

Caption: Workflow for Vilsmeier-Haack formylation/chlorination of uracil.

Protocol 3: Synthesis of 2,4-Dichloro-5-formylpyrimidine

This protocol describes the simultaneous formylation and chlorination of uracil.[16][17]

Materials:

• Uracil

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Ice

• Water

Procedure:

• Vilsmeier Reagent Preparation: In a dry flask under an inert atmosphere, cool DMF (e.g., 3-5 equivalents) in an ice bath. Slowly add POCl₃ (e.g., 3-5 equivalents) dropwise with vigorous stirring. Allow the mixture to stir for 30 minutes at low temperature.[18]

• Reaction: To the prepared Vilsmeier reagent, add uracil (1 equivalent) portion-wise, ensuring the temperature does not rise excessively.

• Heating: Once the addition is complete, heat the reaction mixture to 80-100 °C for several hours (e.g., 5-7 hours), until TLC indicates the consumption of the starting material.[18]

• Workup: Cool the reaction mixture to room temperature and pour it onto a large amount of crushed ice.[16][18]

• Isolation: Stir the aqueous mixture overnight. The product, often 2,4-dihydroxy-5-pyrimidinecarbaldehyde, will precipitate out.[16][17] This intermediate is then chlorinated using the procedure in Protocol 1 or 2 to yield the final 2,4-dichloro-5-formylpyrimidine.

Section 3: Safety and Handling of Phosphorus Oxychloride

Phosphorus oxychloride is a highly corrosive and toxic substance that reacts violently with water.[19][20] Strict adherence to safety protocols is non-negotiable.

Core Safety Requirements:

• Fume Hood: Always handle POCl₃ in a well-ventilated chemical fume hood.[10]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., neoprene), safety goggles, a full-face shield, and a lab coat.[20][21]

• Dry Glassware: Ensure all glassware is thoroughly oven-dried, as moisture will react violently with POCl₃.[10]

• Emergency Access: An emergency shower and eyewash station must be readily accessible.[10][21]

• Quenching: Never add water or other quenching agents directly to the bulk reaction mixture. Always use the "reverse quench" method by slowly adding the reaction mixture to a large volume of a stirred quenching solution (e.g., ice water, aqueous bicarbonate).[10][22]

Safe Quenching Protocol Summary

The hydrolysis of POCl₃ is highly exothermic (ΔHf° (POCl₃(l)): -597.1 kJ/mol) and can lead to thermal runaway if not controlled.[10]

Method	Description	Key Control Parameters
Ice/Bicarbonate Quench	Slowly add the reaction mixture to a vigorously stirred slurry of crushed ice and aqueous sodium bicarbonate.	Maintain temperature below 20°C by controlling the addition rate. Ensure final pH is 7-8.[10]
Sodium Acetate Quench	Slowly add the reaction mixture to a warm (35-40°C), vigorously stirred solution of aqueous sodium acetate.	This method provides instantaneous and complete hydrolysis, preventing the accumulation of unstable intermediates.[10][22]

Conclusion

Phosphorus oxychloride is an indispensable reagent in the synthesis of pyrimidines, offering robust and versatile pathways for both functionalization and ring construction. Its primary roles in converting stable hydroxypyrimidines into reactive chloro-intermediates and in facilitating Vilsmeier-Haack formylation provide chemists with essential tools for building molecular complexity. By understanding the underlying mechanisms, adhering to detailed and validated protocols, and prioritizing safety, researchers can effectively leverage the power of POCl₃ to advance drug discovery and development programs.

References

• Benchchem. (n.d.). Application Notes: Chlorination of Pyrimidine-2,4-diol (Uracil).
• Benchchem. (n.d.). Technical Support Center: Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride.
• Patel, D. R., & Patel, K. D. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences Review and Research.
• Loba Chemie. (2015, April 9). PHOSPHORUS OXYCHLORIDE EXTRA PURE MSDS.
• Sureja, D., et al. (2016). POCl3 catalyzed, one-step, solvent-free synthesis of some novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives as antimicrobial agent. Semantic Scholar.
• Lanxess. (2015, August 15). Phosphorus oxychloride.
• Spectrum Chemical. (2015, April 10). SAFETY DATA SHEET - PHOSPHORUS OXYCHLORIDE, REAGENT.
• Academia.edu. (2026, February 15). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Amin, S., et al. (2020). A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19).
• Semantic Scholar. (2020, October 20). A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19).
• ResearchGate. (2020, September 14). How can I properly quench POCl3?.
• ResearchGate. (2015, March 17). A POCl3-Mediated Synthesis of Substituted Fused Azoacridones Derivatives.
• Google Patents. (n.d.). CN114455557A - Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound.
• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction.
• NJ.gov. (2001, September 15). PHOSPHORUS OXYCHLORIDE HAZARD SUMMARY.
• NOAA. (n.d.). PHOSPHORUS OXYCHLORIDE | CAMEO Chemicals.
• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction.
• Wikipedia. (n.d.). Bischler–Napieralski reaction.
• Organic Chemistry Portal. (n.d.). Bischler-Napieralski - Common Conditions.
• Sun, Z., et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 17(4), 4533-4544.
• Journal of Applied Pharmaceutical Science. (2011). The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically important 5-Flourouracil.
• Google Patents. (n.d.). US5719285A - Process for the preparation of polychloropyrimidines.
• PMC. (n.d.). A Versatile Cyclodehydration Reaction for the Synthesis of Isoquinoline and β-Carboline Derivatives.
• Organic Syntheses. (n.d.). 2-Propynoic acid, 3-cyclopropyl-, ethyl ester.
• ResearchGate. (2020, October 28). A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19).
• Benchchem. (n.d.). The Strategic Use of Phosphorus Oxychloride (POCl3) in the Synthesis of Chloroquinoxalines: A Guide for Researchers.
• ResearchGate. (n.d.). The proposed mechanism via POCl3-mediated cyclization.
• ResearchGate. (n.d.). Scheme 92. Bischler-Napieralski ring closures using POCl3 by Chung et al.
• Benchchem. (n.d.). A Comparative Guide to Vilsmeier-Haack Reagents: DMF/POCl₃ vs. DMF/Oxalyl Chloride.
• Benchchem. (n.d.). Preventing byproduct formation in pyrimidine chlorination reactions.
• Growing Science. (2021).
• Organic Syntheses. (n.d.). Catalytic Vilsmeier-Haack Reaction.
• International Journal of Advanced Multidisciplinary Technical and Engineering Research. (n.d.).
• Turkish Journal of Chemistry. (2025).
• Benchchem. (n.d.). The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives.
• Indian Academy of Sciences. (n.d.). The crafting of uracils with enhanced stacking potential.
• Google Patents. (n.d.). US3561005A - Process for the production of 2,4-dichloropyrimidine-5-carboxylic acid chloride.
• Benchchem. (n.d.). Technical Support Center: Chlorination in Pyrimidine Synthesis.
• Journal of Heterocyclic Chemistry. (n.d.). The synthesis and some reactions of chloropyrimidines.
• MDPI. (2024). Formylation of 2-Methylpyrimidine-4,6-diol Under the Conditions of the Vilsmeier–Haack Reaction.
• ChemicalBook. (n.d.). 2,4-Dichloropyrimidine synthesis.
• Sigma-Aldrich. (n.d.). POCl3, Phosphorus Oxychloride for Activated Chlorine Formation.
• ResearchGate. (2025, October 16). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3.
• Google Patents. (n.d.). CN110903250B - Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof.
• Books. (2022, May 20). CHAPTER 14: Phosphorus Oxychloride: Production and Use.
• ResearchGate. (n.d.). Chlorination of 2-hydroxypydridines at 0.5 mole scale.
• RSC Publishing. (n.d.). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles.

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Strategic Derivatization of 5-(4-Bromophenyl)pyrimidin-4-ol: A Bimodal Scaffold for High-Throughput Biological Screening Library Generation

Executive Summary & Scaffold Rationale

In modern medicinal chemistry, substituted pyrimidines represent a privileged scaffold, frequently serving as the core pharmacophore for kinase inhibitors, endothelin receptor antagonists (such as Macitentan), and various GPCR ligands[1][2]. The compound 5-(4-Bromophenyl)pyrimidin-4-ol is a highly versatile, bimodal intermediate designed for divergent library synthesis.

The strategic value of this scaffold lies in its two orthogonal reactivity handles:

• The C(sp²)–Br bond on the phenyl ring: This site is primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), allowing for rapid extension of the hydrophobic tail[3].

• The pyrimidin-4-ol core: In solution, this moiety exists predominantly in its tautomeric pyrimidin-4(3H)-one form. While unreactive to direct nucleophilic attack, it can be activated via chlorination to form a highly electrophilic 4-chloropyrimidine, enabling subsequent Nucleophilic Aromatic Substitution (S_NAr) with diverse amines or alcohols[4].

By selectively addressing these two sites, researchers can generate highly diverse, two-dimensional chemical libraries for high-throughput biological screening.

Experimental Workflow & Synthetic Logic

The following diagram illustrates the divergent synthetic pathways utilized to functionalize the scaffold.

Orthogonal derivatization workflow for 5-(4-Bromophenyl)pyrimidin-4-ol.

Protocol A: Aryl Bromide Functionalization via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling targets the 4-bromophenyl moiety. The pyrimidin-4-ol core is generally tolerated under basic aqueous conditions, though careful selection of the catalyst and base is required to prevent degradation or off-target coordination by the pyrimidine nitrogens[1][3].

Step-by-Step Methodology

• Reaction Assembly: In a 20 mL microwave vial or Schlenk flask, combine 5-(4-Bromophenyl)pyrimidin-4-ol (1.0 eq), the desired aryl/heteroaryl boronic acid (1.2 eq), and K₃PO₄ (2.0 eq).

• Solvent Addition & Degassing (Causality Focus): Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Why degas? Oxygen readily inserts into the active Pd(0) species to form inactive peroxo complexes, terminating the catalytic cycle. Sparge the mixture with dry Nitrogen or Argon for 10 minutes.

• Catalyst Addition: Quickly add Pd(PPh₃)₄ (5 mol%). Seal the vessel.

• Heating: Heat the reaction to 100 °C for 8–12 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Self-Validating Analytical System

• LC-MS Isotope Tracking: The starting material contains a single Bromine atom, which presents a distinct 1:1 doublet in the mass spectrum (M and M+2) corresponding to the ⁷⁹Br and ⁸¹Br isotopes. Validation: A successful Suzuki coupling is instantly confirmed when this 1:1 doublet disappears and is replaced by the expected mass of the biaryl product exhibiting a standard isotopic distribution.

Quantitative Data: Suzuki Coupling Optimization

The following table summarizes the causal relationship between reaction conditions and yield, demonstrating why the Pd(PPh₃)₄ / K₃PO₄ / Dioxane system is optimal for this specific scaffold[3].

Entry	Catalyst (5 mol%)	Base (2.0 eq)	Solvent System	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	K₂CO₃	EtOH / H₂O	80	12	45
2	Pd(dppf)Cl₂	Cs₂CO₃	Toluene / H₂O	100	12	62
3	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane / H₂O	100	8	89
4	Pd(PPh₃)₄	Et₃N	DMF	90	12	Traces

Protocol B: Pyrimidine Core Activation and S_NAr Diversification

To functionalize the pyrimidine core, the tautomeric hydroxyl group must be converted into a viable leaving group. Phosphorus oxychloride (POCl₃) is the industry standard for this transformation[4].

Step 1: Chlorination (Core Activation)

• Reagent Mixing: Suspend 5-(4-Bromophenyl)pyrimidin-4-ol (1.0 eq) in neat POCl₃ (10.0 eq).

• Catalyst Addition (Causality Focus): Add N,N-dimethylaniline or Pyridine (1.0 eq). Why add a base? The base acts as a nucleophilic catalyst, reacting with POCl₃ to form a highly electrophilic Vilsmeier-type intermediate that accelerates the conversion of the pyrimidin-4(3H)-one tautomer into the 4-chloropyrimidine[4].

• Heating: Reflux the mixture at 105 °C for 3 hours.

• Quenching (Causality Focus): Cool to room temperature and concentrate under reduced pressure to remove excess POCl₃. Critical Safety Step: Pour the resulting residue slowly over crushed ice. Why? Unreacted POCl₃ undergoes a violently exothermic hydrolysis reaction with water, releasing HCl gas. Ice controls the thermodynamics of the quench. Extract with DCM.

Step 2: Nucleophilic Aromatic Substitution (S_NAr)

• Reaction Assembly: Dissolve the crude 4-Chloro-5-(4-bromophenyl)pyrimidine in 1,4-Dioxane.

• Amine Addition: Add the desired primary or secondary amine (1.5 eq) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Why DIPEA? It is a sterically hindered, non-nucleophilic base that scavenges the HCl generated during the substitution, preventing the reactant amine from becoming protonated and rendered nucleophilically inert.

• Heating: Heat at 90 °C for 6 hours. Purify via flash chromatography.

Self-Validating Analytical System

• Dual-Isotope Signature Tracking: The intermediate 4-chloropyrimidine contains both Cl and Br, yielding a highly specific M, M+2, M+4 isotope pattern (approx. 3:4:1 ratio) in LC-MS. Validation: Upon successful S_NAr amination, the chloride is displaced. The mass spectrum will show the corresponding mass shift, and crucially, the isotope pattern will revert to the simple 1:1 doublet of the remaining Bromine atom.

Preparation for High-Throughput Biological Screening

To ensure the integrity of the synthesized libraries during biological screening (e.g., kinase profiling or phenotypic assays), strict compound handling protocols must be observed:

• Formulation: Dissolve purified derivatives in 100% anhydrous DMSO to create 10 mM master stock solutions.

• Storage Causality: Store stocks at -20 °C in tightly sealed, desiccated microplates. Why? DMSO is highly hygroscopic. Absorption of atmospheric water leads to compound precipitation and artificially lowers the active concentration in the assay, leading to false negatives.

• Dispensing: Utilize acoustic liquid handling (e.g., Echo dispensing) to transfer nanoliter volumes directly into aqueous assay buffers, minimizing freeze-thaw cycles and avoiding plastic tip retention issues.

References

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies Source: MDPI (Molecules) URL:[Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-disubstituted derivatives Source: RSC Advances URL:[Link]

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl₃ Source: Molecules (PMC / NIH) URL:[Link]

• Macitentan Impurities and Pyrimidine Intermediates Source: Omsynth Lifesciences URL:[Link]

Sources

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
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• 4. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Development of Pyrimidine Analogs from 5-(4-Bromophenyl)pyrimidin-4-ol Hydrochloride

Executive Summary & Strategic Rationale

Pyrimidine derivatives are highly privileged scaffolds in modern medicinal chemistry, serving as the core structure for numerous kinase inhibitors, GPCR antagonists, and antiviral agents . Among pyrimidine building blocks, 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride is an exceptionally versatile bifunctional intermediate.

Developing diverse analog libraries from this scaffold requires a highly orchestrated, chemoselective approach. The molecule possesses two distinct functional handles:

• The C4-Hydroxyl Group: Exists primarily as its tautomeric pyrimidin-4(3H)-one form. It is unreactive toward standard cross-coupling but can be activated via chlorination to become a prime target for Nucleophilic Aromatic Substitution (SNAr).

• The 4'-Bromo Group: An ideal electrophile for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

The Causality of the Sequence: Attempting a Suzuki coupling directly on the starting material often leads to poor yields. The free lactam/hydroxyl motif can coordinate with the palladium catalyst, poisoning the catalytic cycle. Furthermore, if chlorination is performed after Suzuki coupling, the newly introduced aryl groups may be susceptible to electrophilic chlorination by POCl₃. Therefore, the self-validating sequence must be: (1) Chlorination → (2) SNAr → (3) Suzuki Coupling .

Chemoselective Synthetic Workflow

The following pathway maps the logical progression of functionalization, ensuring that each transformation activates the molecule for the subsequent step without cross-reactivity.

Figure 1: Chemoselective synthetic workflow for 5-(4-Bromophenyl)pyrimidin-4-ol analog development.

Step-by-Step Experimental Protocols & In-Process Controls

Every protocol below is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to ensure mechanistic integrity before proceeding to the next step.

Protocol A: Activation via Chlorination

To activate the C4 position, the hydroxyl group is converted to a chloride using Phosphoryl chloride (POCl₃) .

• Mechanistic Insight: The starting material is an HCl salt. N,N-Diisopropylethylamine (DIPEA) is added to serve a dual purpose: it first neutralizes the HCl salt to free-base the pyrimidine, and the excess DIPEA reacts with POCl₃ to form a highly electrophilic Vilsmeier-Haack-type intermediate, drastically accelerating the chlorination of the lactam tautomer.

• Procedure:

  • Suspend 5-(4-Bromophenyl)pyrimidin-4-ol hydrochloride (1.0 eq) in neat POCl₃ (10.0 eq).

  • Cool the suspension to 0 °C under an inert N₂ atmosphere.

  • Dropwise, add DIPEA (2.5 eq) over 15 minutes to control the exothermic neutralization.

  • Heat the reaction mixture to 90 °C for 4 hours.

  • Quench & Isolate: Cool to room temperature and concentrate under reduced pressure to remove excess POCl₃. Slowly pour the dark residue over crushed ice, maintaining the temperature below 35 °C to prevent hydrolysis of the newly formed C-Cl bond back to the starting material. Extract with Dichloromethane (DCM).

• Self-Validation (IPC): Quench a 10 µL reaction aliquot in 1 mL of cold methanol. LC-MS analysis must show the complete disappearance of the starting mass ( [M+H]+=251 ) and the appearance of the methyl ether artifact ( [M+H]+=265 ) or the pure chloride ( [M+H]+=269/271 , exhibiting a classic 3:1 isotopic ratio for 35 Cl/ 37 Cl).

Protocol B: Nucleophilic Aromatic Substitution (SNAr) at C4

• Mechanistic Insight: The pyrimidine ring is electron-deficient, making the C4-chloride highly susceptible to nucleophilic attack. The 4'-bromo group on the phenyl ring is completely inert to these conditions, ensuring 100% chemoselectivity.

• Procedure:

  • Dissolve 4-Chloro-5-(4-bromophenyl)pyrimidine (1.0 eq) in anhydrous Ethanol (0.2 M).

  • Add the desired nucleophile (e.g., a primary amine or aniline) (1.2 eq) and Triethylamine (TEA) (2.0 eq).

  • Stir at 60 °C for 6 hours.

  • Concentrate the solvent, dilute with water, and extract with Ethyl Acetate. Wash with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation (IPC): LC-MS must confirm the displacement of the chloride. The characteristic 3:1 isotopic pattern of chlorine will vanish, replaced by a 1:1 isotopic pattern indicative of the remaining single bromine atom on the molecule.

Protocol C: Suzuki-Miyaura Cross-Coupling

• Mechanistic Insight: With the C4 position now substituted with an electron-donating group (e.g., an amine), the pyrimidine core is deactivated toward unwanted oxidative addition. The Palladium catalyst will exclusively insert into the C-Br bond of the 4'-bromophenyl moiety .

• Procedure:

  • In a microwave vial, combine the 4-substituted-5-(4-bromophenyl)pyrimidine (1.0 eq), an arylboronic acid (1.5 eq), and K₃PO₄ (3.0 eq).

  • Add a degassed solvent mixture of 1,4-Dioxane/Water (4:1 v/v, 0.1 M).

  • Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%).

  • Seal the vial, purge with N₂, and heat at 80 °C for 12 hours.

  • Filter through a pad of Celite, concentrate, and purify via flash chromatography.

• Self-Validation (IPC): HPLC will show a distinct shift to a more lipophilic retention time. LC-MS will show the complete loss of the 1:1 bromine isotopic pattern, confirming the successful carbon-carbon bond formation.

Optimization of Cross-Coupling Conditions

To maximize the yield of the final biaryl analogs, the Suzuki-Miyaura step requires careful tuning of the catalyst, base, and solvent system. The data below summarizes the optimization matrix for coupling the bromophenyl intermediate with standard electron-rich boronic acids.

Entry	Catalyst	Base	Solvent System	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O (4:1)	90	65
2	Pd(dppf)Cl₂	K₂CO₃	DMF/H₂O (4:1)	90	72
3	Pd(OAc)₂, PPh₃	Cs₂CO₃	1,4-Dioxane	80	78
4	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	89

Table 1: Optimization of Suzuki-Miyaura conditions. Entry 4 represents the optimal protocol. K₃PO₄ is a superior base for activating the boronic acid to the reactive boronate complex in dioxane, avoiding the hydrolytic side reactions and degradation sometimes observed with stronger bases or higher temperatures in DMF.

References

• Kumar, S., Deep, A., & Narasimhan, B. (2019). "A Review on Synthesis, Anticancer and Antiviral Potentials of Pyrimidine Derivatives." Current Bioactive Compounds, 15(3), 289-303. URL: [Link]

• Naeem, R., et al. (2020). "Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects." Molecules, 25(21), 4905. URL:[Link]

Technical Notes & Optimization

optimizing reaction conditions for 5-(4-Bromophenyl)pyrimidin-4-ol synthesis

Technical Support Center: Synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol

Welcome to the technical support center for the synthesis of 5-(4-Bromophenyl)pyrimidin-4-ol and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable advice for optimizing reaction conditions and troubleshooting common experimental challenges. As Senior Application Scientists, we have structured this resource to address issues from first principles, ensuring a deep understanding of the underlying chemistry.

Section 1: Synthesis Overview & Core Concepts (FAQs)

This section addresses fundamental questions regarding the synthesis, structure, and mechanism.

Q1: What is the most common and reliable synthetic route to 5-(4-Bromophenyl)pyrimidin-4-ol?

The most established route is a multi-step synthesis that typically begins with a readily available starting material like (4-bromophenyl)acetic acid or its corresponding ester.[1][2] The overall process can be summarized in three key stages:

• Malonate Synthesis: The starting (4-bromophenyl)acetyl derivative is condensed with a carbonate source, typically dimethyl carbonate, in the presence of a strong base like sodium methoxide. This forms the key intermediate, dimethyl 2-(4-bromophenyl)malonate.[1][2]

• Pyrimidine Ring Formation (Cyclization): The malonate intermediate is then cyclized with formamide or a formamidine salt (e.g., formamidine hydrochloride) using a base.[1][2] This step constructs the core pyrimidine ring.

• Isolation: The product of the cyclization is 5-(4-Bromophenyl)pyrimidine-4,6-diol.[3][4] This compound is a stable tautomer of the target 5-(4-Bromophenyl)pyrimidin-4-ol and is often the form isolated from the reaction.

This synthetic pathway is outlined in the workflow diagram below.

Q2: Can you explain the tautomerism between 5-(4-Bromophenyl)pyrimidin-4-ol and 5-(4-Bromophenyl)pyrimidine-4,6-diol?

The term "5-(4-Bromophenyl)pyrimidin-4-ol" can be ambiguous due to keto-enol tautomerism, a fundamental concept in organic chemistry. The pyrimidine ring system can exist in equilibrium between several forms. The "diol" form, 5-(4-Bromophenyl)pyrimidine-4,6-diol, is an aromatic and highly stable tautomer. In the solid state and in many solutions, this diol/dione form is the predominant species. For practical purposes in synthesis, the target is typically the diol, which serves as the direct precursor for further reactions, such as chlorination to 5-(4-bromophenyl)-4,6-dichloropyrimidine.[1][3][4]

Section 2: Troubleshooting Guide

This section provides a question-and-answer guide to diagnose and solve specific problems encountered during the synthesis.

Problem 1: Low Yield or Incomplete Reaction

Q: My reaction yield is very low, and TLC/LC-MS analysis shows a significant amount of unreacted starting material (e.g., dimethyl 2-(4-bromophenyl)malonate). What are the primary causes and how can I improve conversion?

A: Low conversion is a common issue in pyrimidine synthesis and can be traced back to several critical factors.[5] Let's break down the potential causes systematically.

• Purity and Stoichiometry of Reagents:

  • Formamidine/Formamide Quality: Formamidine salts are often hygroscopic. Moisture can hydrolyze the reagent, inhibiting the reaction.[6][7] Similarly, the purity of formamide is critical.

  • Actionable Solution: Always use high-purity, dry reagents. If using formamidine hydrochloride, ensure it is freshly prepared or has been stored in a desiccator. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to strictly exclude moisture.[5][6]

  • Stoichiometry: Incorrect molar ratios of reactants are a frequent source of poor conversion.[5]

  • Actionable Solution: Carefully calculate and precisely measure the molar ratios. While a 1:1 ratio of the malonate to the cyclizing agent is typical, a slight excess of formamide or formamidine may be beneficial to drive the reaction to completion.[8]

• Suboptimal Reaction Conditions:

  • Temperature and Time: The cyclization step often requires sufficient thermal energy to proceed at a reasonable rate. Insufficient temperature or reaction time can lead to incomplete conversion.[6]

  • Actionable Solution: Monitor the reaction progress closely using TLC or LC-MS.[5][6] If the reaction stalls, consider a moderate increase in temperature or extending the reaction time. For the cyclization of dimethyl 2-(4-bromophenyl)malonate with formamidine, refluxing in a suitable solvent like methanol or isopropanol is common.[1]

  • Solvent Choice: The polarity of the solvent can significantly influence reaction rates and reactant solubility.[6]

  • Actionable Solution: While alcohols like methanol or ethanol are standard, experimenting with other high-boiling point polar aprotic solvents may be beneficial if solubility is an issue.

• Base and Catalyst Inefficiency:

  • Base Strength/Amount: The cyclization is base-mediated. An insufficient amount or inappropriate choice of base (e.g., sodium methoxide) will result in poor yield.

  • Actionable Solution: Ensure the base is active and used in the correct stoichiometric amount. For the condensation to form the malonate, sodium methoxide is a common choice and its freshness is key.

Problem 2: Presence of Significant Impurities or Byproducts

Q: My crude product shows multiple spots on TLC, and NMR analysis indicates the presence of impurities. What are the likely side reactions?

A: Side reactions can compete with the desired pathway, leading to a complex product mixture and difficult purification.

• Hydrolysis of Intermediates:

  • Cause: As mentioned, the presence of water is detrimental. It can hydrolyze the malonate ester or the formamidine salt, preventing the cyclization from occurring.[6][7]

  • Actionable Solution: Maintain strictly anhydrous conditions throughout the reaction. Use dry solvents and reagents, and run the reaction under an inert atmosphere.[5][7]

• Self-Condensation/Decomposition:

  • Cause: At elevated temperatures, starting materials or intermediates can sometimes undergo self-condensation or decomposition, especially if the reaction is run for an extended period.[6]

  • Actionable Solution: Monitor the reaction to avoid unnecessarily long reaction times. Once the starting material is consumed (as determined by TLC), proceed with the workup. Running the reaction at the optimal, rather than excessive, temperature can also minimize decomposition.

Problem 3: Difficulty in Product Isolation and Purification

Q: I'm struggling to isolate a pure solid product. The crude material is an oil or difficult to crystallize. What are the best practices for workup and purification?

A: Effective isolation and purification are crucial for obtaining the final product in high purity.

• Workup Procedure:

  • Cause: The workup procedure must effectively remove unreacted reagents and byproducts. The product, 5-(4-Bromophenyl)pyrimidine-4,6-diol, is often isolated by precipitation.

  • Actionable Solution: After the reaction is complete, the mixture is typically cooled and then carefully acidified (e.g., with HCl or citric acid) to precipitate the product.[3] The solid can then be collected by filtration. Washing the filtered solid with water and then a non-polar solvent like cyclohexane can help remove residual impurities.[3]

• Recrystallization:

  • Cause: The crude solid may still contain trapped impurities. Recrystallization is a powerful technique for purification.

  • Actionable Solution: Select an appropriate solvent system for recrystallization. For pyrimidine-diols, a polar solvent like ethanol, or a mixture such as ethanol-acetone, is often effective.[3] The goal is to find a solvent in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Section 3: Experimental Protocols & Data

Protocol: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

This protocol is a representative procedure based on literature methods.[1][2][3] Disclaimer: This protocol is for informational purposes only. All laboratory work should be conducted with appropriate safety precautions.

Step 1: Synthesis of Dimethyl 2-(4-bromophenyl)malonate

• To a solution of sodium methoxide in methanol, add methyl 2-(4-bromophenyl)acetate and dimethyl carbonate.

• Heat the mixture to reflux and stir for several hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and neutralize with an acidic solution (e.g., aqueous HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude malonate.

Step 2: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

• Dissolve the crude dimethyl 2-(4-bromophenyl)malonate in a suitable solvent such as methanol.

• Add formamidine hydrochloride and a solution of sodium methoxide in methanol.

• Heat the mixture to reflux for several hours until TLC indicates the consumption of the starting malonate.

• Cool the reaction mixture to room temperature and add water.

• Acidify the solution with concentrated hydrochloric acid, which should cause the product to precipitate.

• Stir the suspension, then collect the solid by suction filtration.

• Wash the solid with water and then a non-polar solvent (e.g., cyclohexane) and dry under vacuum to obtain 5-(4-Bromophenyl)pyrimidine-4,6-diol.

Table 1: Summary of Optimized Reaction Conditions

Step	Key Reagents	Base	Solvent	Temperature	Typical Time	Ref.
Malonate Synthesis	Methyl 2-(4-bromophenyl)acetate, Dimethyl carbonate	Sodium methoxide	Methanol / THF	Reflux	4-8 h	[3],[1]
Cyclization	Dimethyl 2-(4-bromophenyl)malonate, Formamidine HCl	Sodium methoxide	Methanol	Reflux	6-12 h	[3],[2]
Chlorination (Optional)	5-(4-Bromophenyl)pyrimidine-4,6-diol, POCl₃	N,N-dimethylaniline	Neat	Reflux (130°C)	2-8 h	[4],[9]

Section 4: Visualization

Synthetic Workflow Diagram

The following diagram illustrates the key transformations in the synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol and its subsequent conversion to the dichloropyrimidine intermediate, which is valuable in drug development.

Caption: Key synthetic steps from starting material to pyrimidine intermediates.

References

• BenchChem. (2025). Troubleshooting common issues in pyrimidine synthesis. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis. BenchChem Technical Support.

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. 4th International Conference on Machinery, Materials and Computing Technology (ICMMCT 2016). Atlantis Press. [Link]

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. ResearchGate. [Link]

• Megafine Pharma (P) Ltd. (2016). A Process For Preparation Of 5 (4 Bromophenyl) 4,6 Dichloropyrimidine. QuickCompany. [Link]

• BenchChem. (2025). overcoming side reactions in pyrimidine synthesis. BenchChem Technical Support.

• Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. [Link]

• Chiang, Y., et al. (2020). Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine.
• Chiang, Y., et al. (2018). Preparation method of 5- (4-bromophenyl) -4, 6-dichloropyrimidine.

Sources

• 1. A Process For Preparation Of 5 (4 Bromophenyl) 4,6 Dichloropyrimidine [quickcompany.in]
• 2. US10556871B1 - Method for preparing 5-(4-bromophenyl)-4,6-dichloropyrimidine - Google Patents [patents.google.com]
• 3. atlantis-press.com [atlantis-press.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification Challenges of 5-(4-Bromophenyl)pyrimidin-4-ol

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals. Scope: This guide addresses the physicochemical bottlenecks encountered during the isolation and purification of 5-(4-Bromophenyl)pyrimidin-4-ol, a critical building block in the synthesis of dual endothelin receptor antagonists (ERAs) such as Macitentan ()[1].

Below is our curated troubleshooting guide, structured to provide mechanistic causality, self-validating protocols, and quantitative analytical parameters.

Part 1: Troubleshooting Guides & FAQs

FAQ 1: Why does 5-(4-Bromophenyl)pyrimidin-4-ol exhibit intractable insolubility during standard recrystallization, and how is it resolved?

The Causality: The poor solubility of 5-(4-Bromophenyl)pyrimidin-4-ol in standard organic solvents (e.g., dichloromethane, ethyl acetate, hexanes) is driven by tautomerization. While drawn as a pyrimidin-4-ol (enol), the molecule predominantly exists as the pyrimidin-4(1H)-one (keto) tautomer in the solid state. This keto-enol dynamic facilitates extensive intermolecular hydrogen bonding between the pyrimidine nitrogen and the carbonyl/hydroxyl groups. The resulting high lattice energy renders the compound highly recalcitrant to dissolution in non-polar or weakly polar media.

The Solution: To disrupt this hydrogen-bond network, purification must be conducted using highly polar aprotic solvents (e.g., DMF, DMSO) or by exploiting the molecule's ionizable protons via alkaline dissolution.

Logical flow of tautomerization-induced insolubility and solvent selection.

Quantitative Data: Empirical Solubility Profile

Solvent	Temperature (°C)	Solubility (mg/mL)	Suitability for Recrystallization
Water	25	< 0.1	Poor (Acts as Anti-solvent)
Dichloromethane	25	< 0.5	Poor
Ethanol	78 (Reflux)	12.5	Marginal
Dimethylformamide (DMF)	25	> 150.0	Excellent (Requires water as anti-solvent)

| 0.1 M NaOH (aq) | 25 | > 200.0 | Excellent (For Acid-Base cycling) |

FAQ 2: How can I efficiently remove the 5-(4-Bromophenyl)pyrimidine-4,6-diol impurity without using column chromatography?

The Causality: During synthesis, over-oxidation or incomplete functionalization frequently generates the 5-(4-Bromophenyl)pyrimidine-4,6-diol impurity (CAS: 706811-25-8) ()[2]. Because the diol and the target mono-ol share the same bromophenyl-pyrimidine core, their Rf values on silica gel are nearly identical, making chromatography highly inefficient.

However, they possess distinct pKa profiles. The target mono-ol has a single acidic proton (pKa ~8.5). The 4,6-diol has two acidic protons, dropping its first pKa to approximately 4.5–5.0. By carefully controlling the pH of an aqueous solution, the mono-ol can be selectively protonated and precipitated, while the diol remains ionized and soluble in the aqueous mother liquor.

Self-validating acid-base cycling workflow for diol impurity removal.

Self-Validating Protocol: pH-Controlled Precipitation System Validation Checkpoint: This protocol validates itself visually and chemically. If the pH drops below 4.5, the solution will rapidly turn opaque, indicating the unwanted co-precipitation of the diol. A slow, controlled precipitation precisely at pH 5.8 yields highly crystalline material, confirming the exclusion of the amorphous diol.

• Alkaline Dissolution: Suspend 10 g of crude 5-(4-Bromophenyl)pyrimidin-4-ol in 50 mL of deionized water. Slowly add 2.0 M NaOH until the pH reaches 11.0. Validation: The suspension will transition to a clear, pale-yellow solution. Any persistent solid indicates non-acidic, unreacted starting materials.

• Filtration: Filter the alkaline solution through a 0.45 µm PTFE membrane to remove insoluble particulate matter.

• Controlled Acidification: Transfer the filtrate to a jacketed reactor at 20°C. Under vigorous stirring, add 1.0 M HCl dropwise at a rate of 1 mL/min. Monitor the pH continuously. Stop the addition when the pH reaches exactly 5.8. Validation: A dense white precipitate will begin to form exclusively as the pH crosses 6.5.

• Digestion and Isolation: Heat the suspension to 40°C for 1 hour to promote Ostwald ripening (crystal growth), then cool to 5°C at a rate of 0.5°C/min. Filter the purified crystals and wash with 20 mL of cold water, followed by 10 mL of cold ethanol. Dry under vacuum at 50°C for 12 hours.

FAQ 3: What are the optimal HPLC conditions to resolve the target compound from its 6-amino derivative?

The Causality: The 6-amino-5-(4-bromophenyl)pyrimidin-4-ol (CAS: 2211054-46-3) is another prominent impurity encountered during Macitentan scale-up ()[3]. The primary amine alters the molecule's basicity and hydrogen-bonding capacity. If analyzed using unbuffered water/acetonitrile, the pyrimidine nitrogens and the amino group interact with residual silanols on the C18 stationary phase, causing severe peak tailing and co-elution. Utilizing a volatile acidic buffer (0.1% Formic Acid) ensures all basic sites are consistently protonated, sharpening the peak shape while maintaining MS compatibility for impurity profiling ()[4].

Quantitative Data: Optimized RP-HPLC Gradient Conditions Column: C18 (150 mm × 4.6 mm, 3.5 µm); Detection: UV at 254 nm.

Time (min)	% Mobile Phase A (0.1% Formic Acid in Water)	% Mobile Phase B (Acetonitrile)	Flow Rate (mL/min)
0.0	95	5	1.0
5.0	80	20	1.0
15.0	40	60	1.0
20.0	10	90	1.0
25.0	95	5	1.0

Part 2: References

• Veeprho. "Macitentan Impurities and Related Compounds." Veeprho Pharmaceuticals. URL: [Link]

• Omsynth Lifesciences. "Macitentan Impurities: 6-Amino-5-(4-bromophenyl)pyrimidin-4-ol (CAS: 2211054-46-3)." Omsynth Lifesciences. URL:[Link]

• Pharmaffiliates. "Macitentan Impurity Profiling and Analytical Standards." Pharmaffiliates. URL:[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. CAS 706811-25-8: 5-(4-Bromophenyl)-6-hydroxy-4(1H)-pyrimid… [cymitquimica.com]
• 3. omsynth.com [omsynth.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

managing pH control in the synthesis of pyrimidine intermediates

Welcome to the Technical Support Center for Pyrimidine Intermediate Synthesis . As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the reproducibility of pyrimidine scaffold construction. Whether you are utilizing the classic Biginelli multicomponent reaction or performing cross-coupling functionalizations, the most critical—yet often overlooked—variable is strict pH control.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield, high-purity pyrimidine synthesis.

The Mechanistic Causality of pH in Pyrimidine Chemistry

The synthesis and isolation of pyrimidines are governed by delicate, pH-dependent chemical equilibria. Understanding the "why" behind these reactions allows you to troubleshoot effectively rather than blindly following a recipe.

• Catalytic Activation vs. Nucleophilic Deactivation: In multicomponent syntheses like the Biginelli reaction, the initial step is the formation of an iminium ion from an aldehyde and urea. This requires acidic conditions to activate the carbonyl oxygen. However, if the pH is too low (< 4.0), the amine groups of urea become fully protonated, destroying their nucleophilicity and stalling the reaction[1].

• Tautomeric Stability and Solubility: Pyrimidines and uracil derivatives undergo lactam-lactim tautomerism. At a physiological or slightly basic pH (7.0–9.0), the stable lactam form predominates, which directly impacts the compound's solubility, crystallization kinetics, and stability during aqueous workups[2].

Workflow Visualization: pH-Controlled Synthesis

Workflow of pH-dependent Biginelli pyrimidine synthesis and isolation.

Troubleshooting & FAQs

Q: My Biginelli multicomponent reaction is stalling, and yields are consistently below 40%. What is going wrong? A: Reaction stalling in Biginelli condensations is almost always tied to improper pH tuning during the iminium intermediate formation. If the pH drops below 4.0, the nucleophilic amine of urea becomes over-protonated. Conversely, at pH > 6.0, the aldehyde carbonyl lacks sufficient electrophilic activation. Empirical optimization studies demonstrate that strictly maintaining the reaction at pH 5.0 accelerates iminium generation and can increase yields from ~35% to over 90%[3].

Q: During the deprotection and workup of my pyrimidine intermediate, the product degrades. How do I prevent this? A: Pyrimidine rings, especially halogenated or aminated intermediates (e.g., 4-bromo-7H-pyrrolo[2,3-d]pyrimidine or 4-cyclopropyl-5-(pyridin-4-yl)pyrimidin-2-amine), are highly susceptible to ring-opening hydrolysis under extreme pH conditions[4][5]. Avoid strong bases like NaOH during neutralization. Instead, use a mild base like NaHCO₃ or K₂CO₃ to carefully titrate the aqueous phase to a target pH of 7.0–8.0[4].

Q: Why is my pyrimidine intermediate precipitating prematurely during the aqueous quench? A: Premature precipitation is a function of the compound's isoelectric point and tautomeric shift. Ensure that your quench solvent maintains a pH where the intermediate remains ionized if you intend to extract it into an organic layer, or adjust exactly to its neutral lactam state (pH 7.0–9.0) if you intend to precipitate it for filtration[2].

Quantitative Data: Impact of pH on Reaction Efficiency

The following table summarizes the causal relationship between pH levels and Biginelli reaction yields, highlighting why strict pH 5.0 control is the industry standard for these intermediates.

Reaction pH	Iminium Formation Rate	Average Yield (%)	Primary Failure Mode / Mechanistic Observation
pH < 4.0	Very Slow	35 - 65%	Over-protonation of urea nitrogen; complete loss of nucleophilicity.
pH 4.0	Moderate	66 - 73%	Partial activation; competing side reactions reduce overall yield[3].
pH 5.0	Rapid	79 - 92%	Optimal balance: Aldehyde activated, urea remains nucleophilic[3].
pH > 6.0	Stalled	< 20%	Insufficient electrophilic activation of the carbonyl carbon.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, implement the following self-validating protocols in your laboratory. These steps are designed to verify the chemical state of the reaction at critical junctures.

Protocol A: pH-Optimized One-Pot Biginelli Synthesis

Objective: Maximize dihydropyrimidinone (DHPM) yield by controlling the protonation state of precursors.

• Preparation: In a round-bottom flask, combine the aldehyde (1.0 eq), β-ketoester (1.0 eq), and urea (1.5 eq) in a suitable solvent (e.g., ethanol) or under solvent-free conditions if using a ball mill technique[6][7].

• pH Adjustment (Critical Step): Add a catalytic amount of mild acid (e.g., acetic acid or a solid acid catalyst like melamine-formaldehyde resin)[8]. Use a calibrated pH probe or narrow-range pH paper to verify the mixture is exactly at pH 5.0 .

  • Causality Check: If the pH is too low, add trace amounts of a mild buffer to bring it to 5.0. This ensures the aldehyde is activated without neutralizing the urea[3].

• Condensation: Heat the mixture to 80 °C under continuous stirring for the designated time (typically 15-45 minutes depending on the catalyst)[3][8].

• Validation: Monitor the disappearance of the aldehyde via TLC. The reaction is self-validating when the intermediate iminium spot rapidly transitions to the final DHPM product without stalling.

Protocol B: pH-Controlled Neutralization and Isolation

Objective: Prevent pyrimidine ring degradation during post-reaction workup.

• Cooling & Dilution: Cool the crude acidic reaction mixture to room temperature. Dilute with an inert organic solvent such as ethyl acetate or dichloromethane.

• Mild Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise while stirring vigorously.

• pH Monitoring (Critical Step): Continuously monitor the aqueous layer until it reaches a stable pH 7.0–8.0 . Do NOT use NaOH, as localized high-pH spikes will cause irreversible pyrimidine ring hydrolysis[4][5].

• Phase Separation: Allow the layers to separate. The pyrimidine intermediate will partition into the organic layer (if highly lipophilic) or precipitate safely at its isoelectric point.

• Isolation: Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the purified pyrimidine intermediate.

References

• [2] Uracil as the basis for medication creation - Research Trends. 2

• [1] The Biginelli Reaction Is a Urea-Catalyzed Organocatalytic Multicomponent Reaction - ACS Publications. 1

• [4] 4-Bromo-7H-pyrrolo[2,3-d]pyrimidine - Benchchem. 4

• [6] Solvent-Free Biginelli Reactions Catalyzed by Hierarchical Zeolite Utilizing a Ball Mill Technique: A Green Sustainable Process - MDPI. 6

• [5] 4-Cyclopropyl-5-(pyridin-4-yl)pyrimidin-2-amine - Benchchem. 5

• [8] Microwave Assisted Solvent-Free One Pot Biginelli Synthesis of Dihydropyrimidinone Compounds on Melamine-Formaldehyde - Asianpubs. 8

• [3] Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological Activity - Journal of Medicinal and Chemical Sciences. 3

• [7] Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction - UniTo. 7

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchtrends.net [researchtrends.net]
• 3. jmchemsci.com [jmchemsci.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-Cyclopropyl-5-(pyridin-4-yl)pyrimidin-2-amine | Benchchem [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. iris.unito.it [iris.unito.it]
• 8. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

comparing synthesis routes for 5-(4-Bromophenyl)pyrimidin-4-ol

Executive Summary

The compound 5-(4-Bromophenyl)pyrimidin-4-ol (and its tautomer, 5-(4-bromophenyl)pyrimidin-4(3H)-one) is a critical heterocyclic building block in medicinal chemistry. It serves as a foundational scaffold for the synthesis of endothelin receptor antagonists, such as the pulmonary arterial hypertension drug macitentan, as well as various kinase inhibitors ([1]).

Selecting the optimal synthesis route for this intermediate depends heavily on the project phase. This guide objectively compares two primary synthetic strategies: the highly scalable De Novo Pyrimidine Condensation and the rapid, modular Suzuki-Miyaura Cross-Coupling .

Route A: De Novo Pyrimidine Condensation (The Scalable Approach)

This classical approach constructs the pyrimidine ring from acyclic precursors. It is the industry standard for kilogram-scale manufacturing due to the low cost of reagents and the avoidance of transition metal catalysts.

Mechanistic Causality

The synthesis begins with the Claisen-type formylation of[2]. A strong base (sodium ethoxide) deprotonates the alpha-carbon to form an enolate, which subsequently attacks ethyl formate. The resulting intermediate, ethyl 2-(4-bromophenyl)-3-hydroxyacrylate, acts as a highly reactive 1,3-dielectrophile.

For the cyclization step, formamidine is required as the bis-nucleophile. Because free formamidine is extremely deliquescent and unstable,[3] is utilized. The acetate salt provides a stable, weighable solid that releases the active free base in situ upon neutralization with sodium ethoxide, ensuring a controlled cyclocondensation.

Self-Validating Experimental Protocol

Step 1: Formylation

• Reaction: Suspend NaOEt (1.5 equiv) in anhydrous THF at 0 °C. Dropwise, add a solution of ethyl 2-(4-bromophenyl)acetate (1.0 equiv) and ethyl formate (2.0 equiv).

• Causality: The 0 °C starting temperature prevents the exothermic self-condensation (Claisen condensation) of the starting ester. Ethyl formate is used in excess to drive the equilibrium forward.

• In-Process Control (IPC): Monitor via TLC (Hexane/EtOAc 4:1). The reaction is self-validating when the UV-active starting material spot disappears, replaced by a highly polar, bromocresol green-positive spot corresponding to the enol/enolate.

• Workup: Concentrate under reduced pressure to yield the crude enolate, which is used immediately.

Step 2: Cyclocondensation

• Reaction: Dissolve the crude intermediate in absolute EtOH. Add formamidine acetate (1.5 equiv) and NaOEt (1.5 equiv). Reflux the mixture for 16 hours.

• Workup: Cool to room temperature and neutralize with glacial acetic acid. The product precipitates directly from the alcoholic solution. Filter and wash with water.

• Validation: LC-MS analysis must show the[M+H]+ peak at m/z 251 and 253 in a 1:1 ratio, confirming the retention of the bromine isotope pattern and successful ring closure.

Route B: Chemoselective Suzuki-Miyaura Cross-Coupling (The Modular Approach)

For discovery-phase research where analog generation is prioritized over cost, transition metal-catalyzed cross-coupling offers a single-step route to the target molecule.

Mechanistic Causality

This route constructs the C–C bond between a pre-formed pyrimidine ring and the aryl group. The primary mechanistic challenge is chemoselectivity : preventing the palladium catalyst from reacting with the bromine atom on the 4-bromophenylboronic acid.

To solve this, [4] is selected as the electrophile. The bond dissociation energy of the C–I bond (~65 kcal/mol) is significantly lower than that of the C–Br bond (~81 kcal/mol). This thermodynamic difference ensures that the Pd(0) catalyst undergoes oxidative addition exclusively at the pyrimidine's 5-position, leaving the 4-bromo group completely intact and preventing unwanted oligomerization ([5]).

Self-Validating Experimental Protocol

• Reaction: To a Schlenk flask, add 5-iodopyrimidin-4-ol (1.0 equiv), 4-bromophenylboronic acid (1.1 equiv), Pd(dppf)Cl₂ (0.05 equiv), and Na₂CO₃ (2.0 equiv).

• Causality: The bidentate dppf ligand provides a large bite angle that accelerates the reductive elimination step, minimizing dehalogenation side reactions.

• Solvent & Conditions: Degas and backfill with N₂. Add degassed 1,4-dioxane/H₂O (4:1). Heat at 90 °C for 8 hours. Water is critical here to dissolve the inorganic base and activate the boronic acid into the reactive boronate complex.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when the 5-iodopyrimidin-4-ol peak (m/z 223) is fully consumed.

• Workup: Dilute with EtOAc, wash with brine, and purify via silica gel chromatography. To ensure pharmaceutical-grade purity, treat the organic layer with a palladium scavenger (e.g., SiliaMetS Thiol) to reduce heavy metal contamination to <10 ppm.

Quantitative Performance Comparison

Parameter	Route A: De Novo Condensation	Route B: Suzuki-Miyaura Coupling
Overall Yield	60 - 75% (over 2 steps)	80 - 90% (single step)
Scalability	High (Kilogram scale)	Moderate (Gram to multi-gram scale)
Cost per Gram	Low (< $5/g)	High (> $30/g due to Pd & Iodo-precursor)
Chemoselectivity	Inherent (No competing halides)	High (Relies strictly on C-I vs C-Br reactivity)
Environmental Impact	Moderate (Solvent intensive, no heavy metals)	High (Pd waste, requires active scavenging)

Synthetic Workflow Visualization

Workflow comparison of De Novo Condensation vs. Suzuki-Miyaura Coupling for pyrimidin-4-ol synthesis.

References

• Title: Macitentan Impurities - Omsynth Lifesciences Source: Omsynth Lifesciences URL: [Link]

• Title: Formamidine Acetate Source: Organic Syntheses URL: [Link]

• Title: Ethyl 2-(4-bromophenyl)acetate | C10H11BrO2 | CID 7020609 Source: PubChem URL: [Link]

• Title: 5-iodopyrimidin-4-ol (C4H3IN2O) Source: PubChemLite / PubChem URL: [Link]

• Title: Substituted 5-(pyrazin-2-yl)-1H-pyrazolo [3, 4-b] pyridine and pyrazolo [3, 4-b] pyridine derivatives as protein kinase inhibitors (Citing Martin & Buchwald, 2008)

Sources

• 1. omsynth.com [omsynth.com]
• 2. Ethyl 2-(4-bromophenyl)acetate | C10H11BrO2 | CID 7020609 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. PubChemLite - 5-iodopyrimidin-4-ol (C4H3IN2O) [pubchemlite.lcsb.uni.lu]
• 5. US9187473B2 - Substituted 5-(pyrazin-2-yl)-1H-pyrazolo [3, 4-b] pyridine and pyrazolo [3, 4-b] pyridine derivatives as protein kinase inhibitors - Google Patents [patents.google.com]

A Comparative Guide to Key Intermediates in Macitentan Synthesis: 5-(4-Bromophenyl)pyrimidin-4-ol vs. Downstream Precursors

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Macitentan, a potent dual endothelin receptor antagonist for the treatment of pulmonary arterial hypertension, involves a multi-step process where the choice of key intermediates significantly impacts the overall efficiency, scalability, and cost-effectiveness of the manufacturing process. This guide provides an in-depth comparison of synthetic routes, focusing on the pivotal role of 5-(4-Bromophenyl)pyrimidin-4-ol and its downstream derivatives, supported by experimental data and process analysis.

Introduction to Macitentan and its Synthetic Strategy

Macitentan's complex structure, N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]-ethoxy]-4-pyrimidinyl]-N'-propylsulfamide, necessitates a convergent synthetic approach. The core of this strategy lies in the construction of the substituted pyrimidine ring, followed by the sequential addition of the sulfamide and the bromo-pyrimidinyl-oxy-ethoxy side chains. The choice of the central pyrimidine intermediate is a critical decision point in the overall synthesis.

The Foundational Intermediate: 5-(4-Bromophenyl)pyrimidine-4,6-diol

While the topic specifies 5-(4-Bromophenyl)pyrimidin-4-ol, it's important to clarify that this compound exists in tautomeric equilibrium with the more stable 5-(4-bromophenyl)pyrimidine-4,6-diol. In the context of Macitentan synthesis, the diol form is the relevant starting material for the creation of a more reactive intermediate.

The synthesis of 5-(4-bromophenyl)pyrimidine-4,6-diol is a multi-step process that begins with commercially available starting materials. A common route involves the following transformations:

• Esterification: 4-(Bromophenyl)acetic acid is reacted with methanol in the presence of an acid catalyst to produce methyl-(4-bromophenyl)acetate.

• Condensation: The resulting ester undergoes condensation with dimethyl carbonate using a base to yield dimethyl-(4-bromophenyl)malonate.

• Cyclization: The malonate is then cyclized with formamide in the presence of a base to form the pyrimidine ring, yielding 5-(4-bromophenyl)pyrimidine-4,6-diol.[1]

This initial sequence provides the core pyrimidine structure, but the hydroxyl groups of the diol are not suitable for direct substitution in the subsequent steps. Therefore, the diol is considered a foundational intermediate that must be activated.

The Workhorse Intermediate: 5-(4-Bromophenyl)-4,6-dichloropyrimidine

The most prevalent and industrially relevant synthetic strategies for Macitentan utilize 5-(4-bromophenyl)-4,6-dichloropyrimidine as the central building block.[2][3][4] This intermediate is synthesized directly from 5-(4-bromophenyl)pyrimidine-4,6-diol through a chlorination reaction.

Experimental Protocol: Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine

A typical laboratory-scale procedure for the chlorination of 5-(4-bromophenyl)pyrimidine-4,6-diol is as follows:

• To a flask containing phosphorus oxychloride (POCl₃), slowly add 5-(4-bromophenyl)pyrimidine-4,6-diol.

• The mixture is refluxed for several hours (e.g., 8 hours).

• After the reaction is complete, the excess POCl₃ is removed by distillation under reduced pressure.

• The residue is carefully poured into ice water.

• The pH of the solution is adjusted to 9-10 with a base, such as potassium carbonate, to precipitate the product.

• The solid product is collected by filtration, washed with water, and dried to afford 5-(4-bromophenyl)-4,6-dichloropyrimidine.[2][5]

The conversion of the diol to the dichloropyrimidine is a critical activation step. The chlorine atoms are good leaving groups, facilitating the subsequent nucleophilic aromatic substitution reactions required to build the Macitentan molecule.

Comparative Analysis of Macitentan Synthesis via 5-(4-Bromophenyl)-4,6-dichloropyrimidine

Once 5-(4-bromophenyl)-4,6-dichloropyrimidine is obtained, the final stages of Macitentan synthesis can proceed. The most common route is a three-step process:

Step 1: Monosubstitution with N-propylsulfamide

The first step involves the selective reaction of one of the chlorine atoms with N-propylsulfamide. This reaction must be carefully controlled to minimize the formation of the disubstituted by-product.

• Experimental Insight: The reaction is typically carried out in an aprotic solvent like dimethyl sulfoxide (DMSO). A strong base, such as potassium tert-butoxide, is used to deprotonate the N-propylsulfamide, forming a more nucleophilic salt that readily displaces one of the chlorine atoms on the pyrimidine ring.[6] The reaction proceeds at room temperature.

Step 2: Introduction of the Ethoxy Linker

The remaining chlorine atom is then substituted with the 2-hydroxyethoxy group by reacting the intermediate from Step 1 with ethylene glycol.

• Experimental Insight: This reaction often requires a base to deprotonate one of the hydroxyl groups of ethylene glycol, making it a more potent nucleophile. The choice of base and solvent can influence the reaction time and yield. Some patented processes utilize an excess of ethylene glycol as both a reactant and a solvent at elevated temperatures.[7]

Step 3: Final Coupling with 5-bromo-2-chloropyrimidine

The final step is the coupling of the hydroxyl group of the ethoxy linker with 5-bromo-2-chloropyrimidine to complete the Macitentan molecule.

• Experimental Insight: This is another nucleophilic substitution reaction where a strong base, such as sodium hydride, is used to deprotonate the terminal hydroxyl group, which then attacks the 2-position of the 5-bromo-2-chloropyrimidine.[6]

Below is a visual representation of this synthetic pathway.

graph Macitentan_Synthesis { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Diol [label="5-(4-bromophenyl)pyrimidine-4,6-diol"]; Dichloropyrimidine [label="5-(4-bromophenyl)-4,6-dichloropyrimidine"]; Intermediate1 [label="N-[5-(4-bromophenyl)-6-chloropyrimidin-4-yl]-N'-propylsulfamide"]; Intermediate2 [label="N-[5-(4-bromophenyl)-6-(2-hydroxyethoxy)pyrimidin-4-yl]-N'-propylsulfamide"]; Macitentan [label="Macitentan", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Diol -> Dichloropyrimidine [label="POCl₃"]; Dichloropyrimidine -> Intermediate1 [label="N-propylsulfamide, Base"]; Intermediate1 -> Intermediate2 [label="Ethylene glycol, Base"]; Intermediate2 -> Macitentan [label="5-bromo-2-chloropyrimidine, Base"]; }

Caption: Synthetic pathway to Macitentan via the dichloropyrimidine intermediate.

Alternative Intermediates and Synthetic Routes

While the dichloropyrimidine route is well-established, research has explored alternative intermediates and strategies to improve the overall process. One notable alternative involves a different order of bond formation. For instance, the ethylene glycol side chain could be introduced first, followed by the reaction with N-propylsulfamide. However, this can lead to challenges in selectivity and the formation of undesired isomers.

Another approach involves the use of protecting groups for the ethylene glycol moiety to avoid side reactions during the sulfamidation step. However, this adds extra steps for protection and deprotection, which can lower the overall yield and increase costs.

Comparative Data Summary

The following table summarizes the key aspects of the most common synthetic route starting from 5-(4-bromophenyl)-4,6-dichloropyrimidine. The yields are indicative and can vary based on the specific reaction conditions and scale of the synthesis.

Step	Key Transformation	Typical Reagents	Typical Solvent	Indicative Yield	Key Considerations
1	Chlorination of Diol	POCl₃	Neat or Toluene	~85-90%	Use of a corrosive and hazardous reagent.
2	Monosubstitution	N-propylsulfamide, K-tert-butoxide	DMSO	~80-85%	Control of stoichiometry to avoid disubstitution.
3	Ethoxylation	Ethylene glycol, Base	Toluene or neat	~85-90%	Can require high temperatures and long reaction times.
4	Final Coupling	5-bromo-2-chloropyrimidine, NaH	Toluene/THF	~85-90%	Use of a highly flammable and reactive reagent (NaH).

Conclusion: The Strategic Importance of 5-(4-Bromophenyl)-4,6-dichloropyrimidine

While 5-(4-bromophenyl)pyrimidin-4-ol (in its diol tautomeric form) is the foundational building block for the pyrimidine core of Macitentan, it is its chlorinated derivative, 5-(4-bromophenyl)-4,6-dichloropyrimidine, that serves as the most critical and versatile intermediate in the majority of scalable synthetic routes. The conversion of the diol to the dichloropyrimidine is a key activation step that enables the efficient and sequential introduction of the sulfamide and the complex side chain.

The choice of this "workhorse" intermediate provides a robust and reliable pathway to Macitentan. While alternative routes exist, they often introduce complexities that can negatively impact the overall efficiency of the synthesis. Therefore, for researchers and drug development professionals, a thorough understanding and optimization of the synthetic steps originating from 5-(4-bromophenyl)-4,6-dichloropyrimidine are paramount for the successful and cost-effective production of Macitentan.

References

• QuickCompany. A Process For Preparation Of 5 (4 Bromophenyl) 4,6 Dichloropyrimidine. Available at: [Link]

• Atlantis Press. Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Available at: [Link]

• Hou, S., et al. (2016). Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. International Conference on Materials Manufacturing and Chemical Technologies.

• ResearchGate. (PDF) Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Available at: [Link]

• Bolli, M. H., et al. (2012). The Discovery of N‑[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849–7861.

• NINGBO INNO PHARMCHEM CO.,LTD. Optimizing Macitentan Production: The Contribution of 5-(4-Bromophenyl)-4,6-pyrimidinediol. Available at: [Link]

• Google Patents. WO2017191565A1 - Process for preparation of macitentan.

Sources

• 1. A Process For Preparation Of 5 (4 Bromophenyl) 4,6 Dichloropyrimidine [quickcompany.in]
• 2. 5-(4-Bromophenyl)-4,6-dichloropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine | Atlantis Press [atlantis-press.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. WO2017191565A1 - Process for preparation of macitentan - Google Patents [patents.google.com]

certificate of analysis for 5-(4-bromophenyl)-6-chloropyrimidin-4-ol

Certificate of Analysis Comparison Guide: 5-(4-bromophenyl)-6-chloropyrimidin-4-ol as a Critical Macitentan Impurity Standard

Introduction & Mechanistic Context

Macitentan is a highly potent, orally active dual endothelin receptor antagonist (ERA) widely prescribed for the management of pulmonary arterial hypertension (PAH)[1]. The commercial synthesis of Macitentan relies heavily on the key starting material (KSM) 5-(4-bromophenyl)-4,6-dichloropyrimidine[2]. However, during the nucleophilic aromatic substitution steps involving ethylene glycol and N-propylsulfamide, trace amounts of water or hydroxide ions can trigger the unintended hydrolysis of the pyrimidine chloride[3]. This side reaction yields 5-(4-bromophenyl)-6-chloropyrimidin-4-ol (Molecular Formula: C10H6BrClN2O; Mol. Wt: 285.52 g/mol ), a highly stable Stage-I hydroxy impurity.

If not rigorously purged, this hydroxy intermediate can undergo subsequent coupling, propagating downstream to form an inseparable hydroxy-macitentan analog. Consequently, regulatory agencies require stringent quantification of this specific impurity in the final Active Pharmaceutical Ingredient (API). To validate these HPLC methods, analytical laboratories require an ultra-pure Reference Standard[4]. This guide objectively compares the performance of a High-Fidelity Certificate of Analysis (CoA) standard against standard commercial grades, demonstrating how standard purity dictates downstream Quality Control (QC) reliability.

Mechanistic Origin of the Impurity

Understanding the chemical origin of 5-(4-bromophenyl)-6-chloropyrimidin-4-ol is essential for designing an effective analytical control strategy.

Synthetic pathway illustrating the hydrolytic formation of 5-(4-bromophenyl)-6-chloropyrimidin-4-ol.

Anatomy of the Certificate of Analysis (CoA): A Comparative Analysis

A standard commercial grade of this impurity often relies solely on HPLC Area % for purity determination. This is a critical flaw in analytical chemistry. Because UV response factors vary wildly between the brominated compound and its des-bromo or dichloro analogs, Area % overestimates true purity. A High-Fidelity Reference Standard utilizes Quantitative NMR (qNMR) to establish an absolute mass fraction, alongside rigorous residual solvent and water content profiling.

Parameter	High-Fidelity Reference Standard	Standard Commercial Grade	Impact on QC Validation
Purity (UHPLC-UV)	≥ 99.5%	~ 95.0%	Ensures accurate Relative Response Factor (RRF) calculation.
Des-bromo Impurity	< 0.05% (Not Detected)	1.5 - 3.0%	Prevents co-elution and false positive quantification in API.
Assay (qNMR)	99.2% ± 0.3%	Not Performed (Area % only)	Area % overestimates purity; qNMR provides exact mass balance.
Residual Solvents	< 0.1% (GC-HS)	~ 2.0% (Often DMSO/DMF)	High solvents skew gravimetric standard preparation.
Water Content (KF)	< 0.2%	~ 1.5%	Moisture degrades standard stability over time.

The Causality of Impurity Interference in Method Validation

Why does the presence of the des-bromo impurity (5-phenyl-6-chloropyrimidin-4-ol) in a substandard CoA matter? During the synthesis of the KSM, incomplete bromination of the phenyl ring leaves trace des-bromo precursors. If the analytical standard for the hydroxy impurity is contaminated with this des-bromo analog, it creates a dual-peak cluster in the UHPLC chromatogram. When QC analysts attempt to calculate the Relative Response Factor (RRF) for the hydroxy impurity against the Macitentan API, the co-eluting des-bromo peak artificially inflates the UV area. This leads to an inaccurate RRF, which in turn causes the laboratory to either under-report or over-report the impurity in the actual commercial API batches, risking regulatory rejection under [3.0].

Experimental Protocol: UHPLC Method Validation & RRF Determination

To demonstrate the superiority of the High-Fidelity Standard, the following self-validating protocol details the determination of the RRF.

Objective : Calculate the precise RRF of 5-(4-bromophenyl)-6-chloropyrimidin-4-ol relative to Macitentan using a qNMR-certified standard.

Materials :

• High-Fidelity 5-(4-bromophenyl)-6-chloropyrimidin-4-ol (Assay: 99.2% by qNMR)

• Macitentan API Reference Standard

• Acetonitrile (LC-MS Grade)

• 10 mM Ammonium Formate Buffer (pH 3.0, adjusted with Formic Acid)

Step-by-Step Methodology :

• Standard Preparation (Gravimetric) : Accurately weigh 10.0 mg of the High-Fidelity impurity standard. Causality Note: Because the CoA guarantees <0.2% water and <0.1% residual solvents, no complex mass-balance correction is required beyond the 99.2% qNMR assay multiplier. If a substandard grade with 2.0% residual solvent were used, the gravimetric weight would be artificially inflated, leading to a suppressed RRF. Dissolve in 100 mL of Diluent (Water:Acetonitrile 50:50 v/v) to yield a 100 µg/mL stock.

• API Preparation : Prepare a 100 µg/mL stock of Macitentan API in the same diluent.

• Working Solution : Mix equal volumes of both stocks to create a 50 µg/mL system suitability solution.

• Chromatographic Conditions :

  • Column : C18, 100 mm × 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A : 10 mM Ammonium Formate (pH 3.0).

  • Mobile Phase B : Acetonitrile.

  • Gradient : 5% B hold for 1 min, ramp to 95% B over 9 mins, hold for 2 mins.

  • Flow Rate : 0.4 mL/min.

  • Detection : UV at 254 nm.

  • Column Temperature : 40°C.

• System Suitability : Inject the working solution. The high-fidelity standard ensures a pristine baseline with a Resolution ( Rs​ ) > 4.0 between the impurity and the API peak, validating the system's resolving power.

• RRF Calculation :

  RRF=AreaAPI​×Concentrationimp​Areaimp​×ConcentrationAPI​​

  (Note: Concentrationimp​ must be corrected for the exact qNMR assay value provided in the CoA).

Analytical Workflow for CoA Certification

To trust the standard, one must trust the certification process. The High-Fidelity CoA is generated through an orthogonal analytical workflow that eliminates single-method bias.

Orthogonal analytical workflow required to generate a High-Fidelity Certificate of Analysis.

Conclusion

For drug development professionals validating analytical methods for Macitentan, the Certificate of Analysis of the reference standard is not just a piece of paper—it is the mathematical foundation of the entire quality control system. Opting for a High-Fidelity standard of 5-(4-bromophenyl)-6-chloropyrimidin-4-ol, characterized by qNMR and free of des-bromo contaminants, ensures robust RRF calculations, seamless regulatory compliance, and uninterrupted API release.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Method for preparing macitentan impurity standard substance - Eureka | Patsnap [eureka.patsnap.com]
• 4. CAS NA 5-(4-Bromophenyl)-6-Chloropyrimidin-4-Ol Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]

Comparative SAR Guide: 5-Aryl Pyrimidine Analogs in Kinase Drug Discovery

A Technical Evaluation of Selectivity, Potency, and Assay Validation for IRAK4 vs. TAK1 Inhibition

As a Senior Application Scientist, I approach kinase inhibitor development not just as a structural puzzle, but as a systems engineering challenge. The pyrimidine core is a privileged scaffold in medicinal chemistry, frequently acting as a hinge-binder in the ATP-binding pocket of various kinases. However, achieving high potency is only half the battle; the true mark of a successful drug candidate is its selectivity profile.

This guide provides an in-depth, objective comparison of 5-aryl pyrimidine analogs, focusing on their Structure-Activity Relationship (SAR) in targeting Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) while avoiding the off-target toxicity associated with Transforming Growth Factor β -Activated Kinase 1 (TAK1).

Mechanistic Rationale: The Selectivity Challenge

IRAK4 is a critical node in the Toll-like receptor (TLR) and Interleukin-1 receptor (IL-1R) signaling pathways, making it a prime target for inflammatory and autoimmune disorders. High-throughput screening (HTS) often identifies 2,4-diaminopyrimidines as potent IRAK4 inhibitors. However, early-generation hits frequently exhibit off-target inhibition of TAK1, a downstream kinase[1].

The Causality of Toxicity: Knockout and pharmacological studies demonstrate that unintended TAK1 inhibition leads to severe hepatotoxicity and potential bone marrow failure[1]. Therefore, engineering selectivity into the pyrimidine scaffold is not optional—it is a strict safety requirement.

Fig 1. TLR/IL-1R signaling pathway illustrating IRAK4 targeted inhibition vs TAK1 off-target effects.

Structure-Activity Relationship (SAR): The Role of the C5-Aryl Substituent

How do we drive selectivity? The answer lies in the spatial geometry of the respective ATP-binding pockets. While the 2,4-diaminopyrimidine core anchors the molecule to the hinge region of both kinases, the C5 position projects outward into a selectivity pocket.

According to foundational literature, including2[2], TAK1 possesses a highly sterically restricted pocket compared to IRAK4. By strategically introducing bulky, hydrogen-bond-capable aryl groups at the C5 position (such as a 4-aminophenyl moiety), we create a dual-action mechanism:

• Steric Clash in TAK1: The bulky aryl group physically cannot fit into the TAK1 pocket, ablating off-target binding.

• Favorable H-Bonding in IRAK4: The amine or hydroxyl groups on the aryl ring form stabilizing hydrogen bonds with specific residues in the IRAK4 cavity, drastically lowering the IC50[2][3].

(Note: The versatility of this C5-substitution is also leveraged outside of immunology; for instance, similar SAR principles are applied in the4[4], showcasing the scaffold's broad utility).

Comparative Performance Data

The following table summarizes the objective performance of various C5-substitutions on the 2,4-diaminopyrimidine core, highlighting the leap in selectivity achieved through rational SAR design.

Scaffold Base	C5-Substituent	IRAK4 IC50 (nM)	TAK1 IC50 (nM)	Selectivity Fold (TAK1/IRAK4)	Mechanistic Rationale
2,4-diaminopyrimidine	-H (Unsubstituted)	145	110	0.7x	Lacks steric bulk; binds both kinase hinges equally.
2,4-diaminopyrimidine	-Phenyl	42	85	2.0x	Mild steric clash in TAK1; lacks H-bond stabilization.
2,4-diaminopyrimidine	3-Hydroxyphenyl	15	420	28x	H-bond donor improves IRAK4 affinity; bulk reduces TAK1 binding.
2,4-diaminopyrimidine	4-Aminophenyl	4	>1000	>250x	Optimal H-bond network in IRAK4; severe steric clash in TAK1.

Self-Validating Experimental Workflows

To ensure trustworthiness, experimental data cannot exist in a vacuum. Every protocol must be a self-validating system containing internal quality controls. Below are the standard operating procedures I utilize to evaluate these analogs.

Protocol A: Biochemical TR-FRET Kinase Assay (Primary Screen)

This assay objectively quantifies the IC50 for both IRAK4 and TAK1.

Step-by-Step Methodology:

• Compound Preparation: Serially dilute 5-aryl pyrimidine analogs in 100% DMSO (10-point titration, 1:3 ratio). Use acoustic liquid handling (e.g., Echo 550) to dispense 100 nL into a 384-well low-volume assay plate.

• Internal Controls (Self-Validation): Include columns dedicated to 100% inhibition (10 µM Staurosporine) and 0% inhibition (DMSO vehicle).

• Enzyme Addition: Add 5 µL of 2x Kinase Solution (IRAK4 or TAK1) in assay buffer (50 mM HEPES, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 minutes at room temperature to allow pre-binding.

• Reaction Initiation: Add 5 µL of 2x ATP/Substrate mix. Crucial Causality: The ATP concentration must be set at the apparent Km​ for each specific kinase to ensure competitive inhibitors are evaluated accurately.

• Termination & Detection: After 60 minutes, add 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop the reaction) and Europium-labeled anti-phospho antibodies.

• Data Quality Check: Calculate the Z'-factor using the control columns. Rule: If Z' < 0.6, the plate is immediately rejected due to assay drift or pipetting error.

Protocol B: Cell-Based IL-6 Secretion Assay (Orthogonal Validation)

Biochemical potency means nothing without cellular permeability. Hit compounds (Selectivity >100x) are cascaded into a functional assay[2].

Step-by-Step Methodology:

• Cell Seeding: Seed human peripheral blood mononuclear cells (PBMCs) at 1×105 cells/well in a 96-well plate.

• Pre-treatment: Treat cells with the 5-aryl pyrimidine analogs for 1 hour.

• Stimulation: Induce the TLR pathway by adding 10 ng/mL of Lipopolysaccharide (LPS).

• Incubation & Harvest: Incubate for 24 hours at 37°C, 5% CO2. Centrifuge the plate and harvest the supernatant.

• Quantification: Measure IL-6 levels via standard ELISA. Calculate cellular IC50 based on the dose-dependent reduction of IL-6 secretion.

Fig 2. Self-validating high-throughput screening workflow for 5-aryl pyrimidine derivatives.

Conclusion

The 5-aryl pyrimidine scaffold is a masterclass in rational drug design. By understanding the minute topological differences between the IRAK4 and TAK1 ATP-binding sites, we can leverage the C5 position to engineer out hepatotoxic liabilities. A bulky, hydrogen-bond donating substituent like 4-aminophenyl transforms a non-selective hinge binder into a precision immunological tool. When paired with rigorous, self-validating screening cascades, these analogs represent a highly viable pathway for next-generation anti-inflammatory therapeutics.

References

• Title: Discovery of 5-Aryl-2,4-diaminopyrimidine Compounds as Potent and Selective IRAK4 Inhibitors Source: ACS Medicinal Chemistry Letters URL
• Title: 5-(4-Aminophenyl)
• Title: Development and evaluation of 2,4-disubstituted-5-aryl pyrimidine derivatives as antibacterial agents Source: Archiv der Pharmazie / Helmholtz Institute URL

Sources

• 1. Discovery of 5-Aryl-2,4-diaminopyrimidine Compounds as Potent and Selective IRAK4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-(4-Aminophenyl)pyrimidin-4-ol | Benchchem [benchchem.com]
• 4. People | HIPS | HELMHOLTZ HIPS [helmholtz-hips.de]

The Compass of Discovery: A Comparative Guide to In-Silico Docking of Pyrimidine Derivatives Against Key Protein Targets

In the intricate landscape of modern drug discovery, the pyrimidine scaffold stands as a cornerstone of medicinal chemistry.[1][2][3] Its versatile structure is a recurring motif in a multitude of clinically significant molecules, from anticancer to antimicrobial agents.[1][4][5] The relentless pursuit of novel therapeutics necessitates efficient and insightful methods for identifying and optimizing new drug candidates. In this context, in-silico molecular docking has emerged as an indispensable computational technique, offering a window into the molecular interactions that govern therapeutic efficacy.[6][7][8]

This guide provides a comprehensive comparison of the docking performance of various pyrimidine derivatives against critical protein targets implicated in a range of diseases. We will delve into the causality behind experimental choices in docking studies, present detailed protocols for reproducibility, and offer a comparative analysis of binding affinities to guide the rational design of next-generation pyrimidine-based inhibitors.

The Significance of Pyrimidine Scaffolds in Drug Design

The pyrimidine ring, a six-membered heterocycle with two nitrogen atoms, is a privileged structure in medicinal chemistry.[3][4] Its presence in the nucleobases of DNA and RNA (cytosine, thymine, and uracil) underscores its fundamental role in biological systems.[1] This inherent biocompatibility, coupled with the scaffold's synthetic tractability, allows for the creation of diverse chemical libraries with a wide spectrum of pharmacological activities.[2][3] Pyrimidine derivatives have been successfully developed as anticancer, antiviral, antibacterial, anti-inflammatory, and antihypertensive agents, among others.[1][3][4]

The Power of In-Silico Docking: A Virtual Key to Biological Locks

Molecular docking is a computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[6][8][9] In drug discovery, this translates to predicting how a small molecule (ligand), such as a pyrimidine derivative, will bind to the active site of a target protein (receptor).[7][10] By simulating these interactions, we can estimate the binding affinity, often expressed as a binding energy, and visualize the key molecular interactions—such as hydrogen bonds and hydrophobic contacts—that stabilize the complex.[11][12] This information is invaluable for identifying promising lead compounds, optimizing their structure to enhance potency and selectivity, and understanding the molecular basis of their activity.[12]

A plethora of docking software is available to researchers, each employing different algorithms and scoring functions to predict binding.[6][13] Commonly used programs include AutoDock, GOLD, Glide, and Vina, which have become mainstays in both academic and industrial research settings.[6][7][13]

Comparative Docking Analysis of Pyrimidine Derivatives

To illustrate the practical application of molecular docking, we present a comparative analysis of the binding affinities of various pyrimidine derivatives against several key protein targets. The data, collated from multiple studies, highlights the potential of these scaffolds to target a diverse range of diseases.

Pyrimidine Derivative Class	Target Protein (PDB ID)	Disease Area	Binding Energy (kcal/mol)	Key Interacting Residues
Pyrazolo[3,4-d]pyrimidine	PI3-K/mTOR	Cancer	-10.7	Not Specified
Thienopyrimidine	Tie2	Cancer	Not Specified (Potent Inhibitor)	Not Specified
Pyrido[2,3-d]pyrimidine	COVID-19 Main Protease (Mpro)	Infectious Disease	-8.5	Not Specified
Chalcone-Substituted Pyrimidines	Cyclin-Dependent Kinase 2 (CDK2) (1HCK)	Cancer	-7.9	THR 165, GLU 12, LYS 33, THR 14[14][15]
Pyrimidine-Quinoline Molecules	Dihydrofolate Reductase (DHFR)	Infectious Disease	-6.60	Not Specified
Pyrimidine-5-carbonitrile	VEGFR-2	Cancer	Not Specified (High Cytotoxic Activity)	Not Specified

Table 1: Comparative Binding Affinities of Pyrimidine Derivatives. This table summarizes the docking scores of different pyrimidine derivatives against various protein targets, demonstrating the broad therapeutic potential of this chemical class.

Experimental Workflow: A Step-by-Step Protocol for Comparative Docking

To ensure the scientific integrity and reproducibility of in-silico studies, a well-defined and validated protocol is paramount. Here, we outline a detailed methodology for a comparative molecular docking study using the widely-cited AutoDock software.[7][13]

Figure 1: A typical workflow for a comparative molecular docking study. This diagram outlines the key steps from initial molecule preparation to the final analysis of results.

Step 1: Ligand Preparation

The initial step involves preparing the 3D structures of the pyrimidine derivatives to be docked.

• 2D Structure Drawing: Draw the chemical structures of the pyrimidine derivatives using software like ChemDraw or MarvinSketch.[11]

• 3D Conversion and Energy Minimization: Convert the 2D structures into 3D models and perform energy minimization to obtain their most stable conformation. This can be accomplished using programs like Avogadro or Chem3D.[11][14]

• File Format Conversion: Save the optimized 3D structures in a suitable format, such as .mol or .pdb.

Step 2: Protein Preparation

The target protein structure requires careful preparation to ensure accurate docking results.

• PDB File Retrieval: Download the 3D crystallographic structure of the target protein from the Protein Data Bank (PDB) (rcsb.org).

• Cleaning the Protein Structure: Remove any co-crystallized water molecules, ligands, and co-factors from the PDB file.[14] This is crucial as their presence can interfere with the docking process.

• Adding Hydrogens: Add polar hydrogen atoms to the protein structure, as they are often not resolved in X-ray crystallography but are essential for accurate interaction calculations.

• Charge Assignment: Assign appropriate atomic charges (e.g., Kollman charges) to the protein atoms.

• File Format Conversion: Save the prepared protein structure in the .pdbqt format required by AutoDock.[14]

Step 3: Grid Box Generation

A grid box defines the three-dimensional space within the protein's active site where the docking algorithm will search for binding poses.

• Defining the Binding Site: Identify the active site of the protein. This can be determined from the location of a co-crystallized ligand in the original PDB file or through binding site prediction software.

• Setting Grid Parameters: Define the center and dimensions (x, y, z) of the grid box to encompass the entire binding pocket.[14]

Step 4: Docking Simulation

This is the core computational step where the ligand is docked into the prepared protein.

• Choosing the Algorithm: The Lamarckian Genetic Algorithm (LGA) is a commonly used and effective algorithm in AutoDock for exploring the conformational space of the ligand.[14]

• Setting Docking Parameters: Specify the number of docking runs, population size, and the maximum number of energy evaluations. A higher number of runs increases the thoroughness of the conformational search.[14]

• Running the Docking Job: Execute the docking calculation using the prepared ligand, protein, and grid parameter files.

Step 5: Results Analysis and Visualization

• Binding Energy Evaluation: The primary output is the binding energy, which provides an estimate of the binding affinity. More negative values typically indicate stronger binding.

• Pose Clustering: The docking results are often clustered based on the conformational similarity of the ligand poses. The lowest energy pose in the most populated cluster is often considered the most likely binding mode.

• Visualization of Interactions: Use molecular visualization software like PyMOL or Discovery Studio to view the docked poses within the protein's active site.[11] This allows for a detailed examination of the key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, which are critical for understanding the binding mechanism.

The Imperative of Validation in Docking Studies

While molecular docking is a powerful tool, it is a simulation, and its results must be interpreted with a degree of caution. The accuracy of docking predictions can be influenced by the choice of software, scoring function, and the preparation of the molecules.[16] Therefore, validating the docking protocol is a critical step to ensure the reliability of the findings.[17]

A common and effective validation method is to "re-dock" the co-crystallized ligand back into the active site of its protein.[17] The Root Mean Square Deviation (RMSD) between the predicted pose and the experimentally determined pose is then calculated. An RMSD value of less than 2.0 Å is generally considered an indicator of a successful and reliable docking protocol.[17] Further validation can be achieved through more computationally intensive methods like molecular dynamics (MD) simulations, which can assess the stability of the docked complex over time.[16][17]

Figure 2: Workflow for validating a molecular docking protocol. This diagram illustrates the standard procedure of redocking a known ligand to verify the accuracy of the docking setup.

Future Directions and Conclusion

The synergy between in-silico molecular docking and traditional medicinal chemistry continues to accelerate the pace of drug discovery.[12] For pyrimidine derivatives, a scaffold of proven therapeutic importance, these computational tools are instrumental in navigating the vast chemical space to identify novel drug candidates with enhanced efficacy and specificity.

This guide has provided a framework for understanding and conducting comparative docking studies of pyrimidine derivatives. By adhering to rigorous and well-validated protocols, researchers can leverage the predictive power of molecular docking to make informed decisions in the design and optimization of the next generation of pyrimidine-based therapeutics. The journey from a virtual hit to a clinical candidate is long and challenging, but it begins with a clear understanding of the molecular interactions that drive biological activity, an understanding that is significantly enhanced by the insights gained from in-silico docking.

References

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• ADMET, Molecular docking studies and binding energy calculations of Pyrimidine-2-Thiol Derivatives as Cox Inhibitors. Research Journal of Pharmacy and Technology. Available from: [Link]

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